1,3-Dimethoxybenzene-d4

Core Science & Biosynthesis

An In-depth Technical Guide to 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 1,3-Dimethoxybenzene-d4, a deuterated isotopologue of 1,3-dimethoxybenzene (B93181). This document is intended to be a valuable resource for researchers and professionals in the fields of chemistry, pharmacology, and drug development who utilize isotopically labeled compounds in their work.

Chemical Properties

1,3-Dimethoxybenzene-d4, with the systematic name 1,3-dimethoxybenzene-2,4,5,6-d4, is a stable isotope-labeled version of 1,3-dimethoxybenzene where four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium (B1214612) atoms. This isotopic substitution provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based quantitative analysis and as a tracer in metabolic studies.

Physical and Chemical Data

The key physical and chemical properties of 1,3-Dimethoxybenzene-d4 are summarized in the table below. For comparison, the properties of the non-deuterated analogue, 1,3-dimethoxybenzene, are also provided.

Property	1,3-Dimethoxybenzene-d4	1,3-Dimethoxybenzene
Synonyms	m-Dimethoxybenzene-d4, Resorcinol dimethyl ether-d4	m-Dimethoxybenzene, Resorcinol dimethyl ether
CAS Number	362049-44-3[1]	151-10-0[1]
Molecular Formula	C₈H₆D₄O₂[]	C₈H₁₀O₂
Molecular Weight	142.19 g/mol []	138.16 g/mol
Appearance	Colorless liquid	Colorless liquid
Boiling Point	Not specified, expected to be similar to non-deuterated form	217-218 °C
Melting Point	Not specified, expected to be similar to non-deuterated form	-52 °C
Density	Not specified, expected to be similar to non-deuterated form	1.055 g/mL at 25 °C
Isotopic Purity	Typically ≥98 atom % D[1]	N/A

Spectroscopic Data

The primary utility of 1,3-Dimethoxybenzene-d4 lies in its distinct spectroscopic properties compared to its non-deuterated counterpart. The introduction of deuterium atoms significantly alters the mass spectrum and nuclear magnetic resonance (NMR) spectra.

• Mass Spectrometry (MS): In a mass spectrum, the molecular ion peak of 1,3-Dimethoxybenzene-d4 will appear at an m/z of 142, which is 4 mass units higher than that of 1,3-dimethoxybenzene (m/z 138). This mass shift allows for clear differentiation and accurate quantification when used as an internal standard.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum of 1,3-Dimethoxybenzene-d4 is simplified due to the absence of signals from the aromatic ring protons at positions 2, 4, 5, and 6. The spectrum will primarily show signals corresponding to the two methoxy (B1213986) groups.

  • ¹³C NMR: In the carbon-13 NMR spectrum, the signals for the deuterated carbon atoms will exhibit coupling to deuterium (C-D coupling) and may have different relaxation times and signal intensities compared to the non-deuterated compound.

  • ²H NMR: A deuterium NMR spectrum would show a characteristic signal for the deuterium atoms on the aromatic ring.

Experimental Protocols

Synthesis of 1,3-Dimethoxybenzene-d4

General Synthetic Workflow:

Caption: A generalized workflow for the synthesis of 1,3-Dimethoxybenzene-d4.

Applications in Research and Drug Development

The primary application of 1,3-Dimethoxybenzene-d4 is as an internal standard in quantitative analytical methods, particularly those employing mass spectrometry.

Use as an Internal Standard

In quantitative mass spectrometry (e.g., LC-MS or GC-MS), an internal standard is a compound that is added in a known amount to a sample to aid in the quantification of an analyte. An ideal internal standard is chemically similar to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer. 1,3-Dimethoxybenzene-d4 serves as an excellent internal standard for the quantification of 1,3-dimethoxybenzene and related compounds.

Workflow for Quantitative Analysis using an Internal Standard:

Caption: General workflow for using 1,3-Dimethoxybenzene-d4 as an internal standard.

Use as a Tracer in Metabolic Studies

Deuterium-labeled compounds can also be used as tracers to follow the metabolic fate of a molecule in a biological system. By introducing 1,3-Dimethoxybenzene-d4, researchers can track its biotransformation by identifying deuterated metabolites using mass spectrometry. This is particularly useful in drug metabolism and pharmacokinetic (DMPK) studies.

Safety and Handling

The safety and handling precautions for 1,3-Dimethoxybenzene-d4 are expected to be similar to those for 1,3-dimethoxybenzene. It should be handled in a well-ventilated area, and personal protective equipment (gloves, safety glasses) should be worn. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1,3-Dimethoxybenzene-d4 is a valuable tool for researchers in various scientific disciplines. Its well-defined chemical properties and distinct mass make it an excellent internal standard for accurate quantification and a useful tracer for metabolic research. This guide provides a foundational understanding of its properties and applications, serving as a resource for its effective utilization in the laboratory.

References

• 1. 1,3-Dimethoxybenzene-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. prepchem.com [prepchem.com]

In-Depth Technical Guide to the Physical Properties of 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1,3-Dimethoxybenzene-d4, a deuterated isotopologue of 1,3-Dimethoxybenzene. This document is intended to be a valuable resource for professionals in research and drug development who utilize deuterated compounds for mechanistic studies, as metabolic tracers, or as internal standards in analytical applications.

Core Physical Properties

While specific experimental data for 1,3-Dimethoxybenzene-d4 is not extensively available in public literature, its physical properties can be closely estimated by understanding the known values of its non-deuterated counterpart, 1,3-Dimethoxybenzene, and the general effects of deuterium (B1214612) substitution. The replacement of four hydrogen atoms with deuterium on the benzene (B151609) ring will result in a slight increase in molecular weight, which can influence properties such as density, boiling point, and melting point.

The following table summarizes the key physical properties of 1,3-Dimethoxybenzene. The corresponding values for 1,3-Dimethoxybenzene-d4 are expected to be marginally higher where influenced by mass.

Property	1,3-Dimethoxybenzene	1,3-Dimethoxybenzene-d4 (Estimated)
Molecular Formula	C₈H₁₀O₂	C₈H₆D₄O₂
Molecular Weight	138.16 g/mol [1]	142.19 g/mol
Melting Point	-52 °C[2]	Slightly higher than -52 °C
Boiling Point	85-87 °C at 7 mmHg	Slightly higher than 85-87 °C at 7 mmHg
Density	1.055 g/mL at 25 °C[1]	Slightly higher than 1.055 g/mL at 25 °C
Solubility	Miscible with toluene; Water: 1.216 g/L (25 °C)[2]	Similar to the non-deuterated form

Experimental Protocols for Physical Property Determination

To ascertain the precise physical properties of 1,3-Dimethoxybenzene-d4, the following standard experimental methodologies are recommended.

Melting Point Determination

The melting point can be determined using a capillary tube method with a calibrated melting point apparatus. The sample is heated slowly, and the temperature range from the appearance of the first liquid droplet to complete liquefaction is recorded.

Boiling Point Determination

The boiling point at a specific pressure can be measured using distillation. The temperature of the vapor in equilibrium with the boiling liquid is recorded. For small sample sizes, a micro-boiling point determination method can be employed.

Density Measurement

The density can be accurately measured using a pycnometer or a digital density meter at a controlled temperature. This involves determining the mass of a known volume of the liquid.

Solubility Assessment

Solubility can be determined by adding the solute to a known volume of the solvent at a specific temperature until saturation is reached. The concentration of the saturated solution is then measured, often by spectroscopic or chromatographic techniques.

Logical Workflow for Compound Characterization

The identity and purity of a synthesized batch of 1,3-Dimethoxybenzene-d4 should be confirmed through a systematic analytical workflow. The following diagram illustrates a typical process for the characterization and quality control of a synthesized chemical compound.

Caption: A logical workflow for the synthesis, characterization, and quality control of a chemical compound.

References

• 1. 1,3-ジメトキシベンゼン ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. lookchem.com [lookchem.com]

Spectroscopic and Synthetic Profile of 1,3-Dimethoxybenzene-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 1,3-Dimethoxybenzene-d4 (1,3-dimethoxy-2,4,5,6-tetradeuterobenzene). Due to the limited availability of direct experimental spectra for this specific isotopologue, this document presents predicted data based on the known spectroscopic characteristics of the non-deuterated parent compound, 1,3-dimethoxybenzene (B93181), and established principles of isotopic substitution effects in NMR, IR, and mass spectrometry. Detailed experimental protocols for the synthesis and analysis of this deuterated compound are also provided.

Predicted Spectroscopic Data

The introduction of four deuterium (B1214612) atoms onto the aromatic ring of 1,3-dimethoxybenzene significantly alters its spectroscopic signature. The following tables summarize the predicted quantitative data for 1,3-Dimethoxybenzene-d4.

Table 1: Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum is greatly simplified upon deuteration of the aromatic ring, leaving only the signals for the methoxy (B1213986) protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.79	Singlet	6H	-OCH₃

Note: The chemical shift is based on the non-deuterated compound and may experience minor shifts due to isotopic effects.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Deuterium substitution induces an upfield shift in the resonance of the attached carbon and causes splitting of the signal due to C-D coupling.

Chemical Shift (δ) ppm	Predicted Multiplicity (due to C-D coupling)	Assignment
~160	Singlet	C1, C3 (C-O)
~129	Triplet	C5
~106	Triplet	C4, C6
~100	Triplet	C2
~55	Singlet	-OCH₃

Note: Chemical shifts are based on the non-deuterated compound and are expected to be shifted slightly upfield. The multiplicity of the deuterated carbons is predicted based on a spin-1 deuterium nucleus.

Table 3: Predicted Infrared (IR) Spectroscopic Data

The primary change in the IR spectrum is the appearance of C-D stretching and bending frequencies at lower wavenumbers compared to C-H vibrations.

Wavenumber (cm⁻¹)	Predicted Assignment
~3000-2800	C-H stretch (methoxy)
~2300-2200	C-D stretch (aromatic)
~1600, ~1470	C=C stretch (aromatic)
~1290, ~1170, ~1050	C-O stretch (ether)
Below 1000	C-D bending

Table 4: Predicted Mass Spectrometry Data

The molecular weight increases by four mass units due to the four deuterium atoms.

m/z	Predicted Assignment
142	[M]⁺ (Molecular Ion)
127	[M-CH₃]⁺
112	[M-2CH₃]⁺ or [M-CH₂O]⁺
99	[M-CH₃-CO]⁺

Experimental Protocols

Detailed methodologies for the synthesis and spectroscopic analysis of 1,3-Dimethoxybenzene-d4 are outlined below.

Synthesis of 1,3-Dimethoxybenzene-d4 via H/D Exchange

This protocol describes a plausible method for the synthesis of 1,3-Dimethoxybenzene-d4 through an acid-catalyzed hydrogen-deuterium exchange reaction.

Materials:

• 1,3-Dimethoxybenzene

• Deuterium oxide (D₂O, 99.8%)

• Deuterated sulfuric acid (D₂SO₄, 98% in D₂O)

• Anhydrous sodium carbonate (Na₂CO₃)

• Dichloromethane-d2 (B32916) (CD₂Cl₂)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,3-dimethoxybenzene (1 equivalent).

• Add deuterium oxide (D₂O) in a 10-fold molar excess.

• Carefully add deuterated sulfuric acid (D₂SO₄) to act as a catalyst (approximately 5 mol%).

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 24-48 hours. The progress of the deuteration can be monitored by taking small aliquots, quenching them, and analyzing by ¹H NMR to observe the disappearance of the aromatic proton signals.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the mixture by the slow addition of anhydrous sodium carbonate until effervescence ceases.

• Extract the product with dichloromethane-d2 (3 x 20 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent under reduced pressure to yield the crude 1,3-Dimethoxybenzene-d4.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

NMR Spectroscopy Protocol

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the synthesized 1,3-Dimethoxybenzene-d4.[1]

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, acetone-d6).[2][3]

• Filter the solution through a pipette with a cotton or glass wool plug directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[2]

• Cap the NMR tube and label it appropriately.[1]

Data Acquisition:

• ¹H NMR: Acquire the spectrum on a 400 MHz or higher spectrometer. A standard pulse sequence is sufficient. Due to the high concentration of the methoxy protons, a small number of scans will be adequate.

• ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time and a greater number of scans will be necessary compared to the ¹H NMR due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy Protocol

Sample Preparation:

• For liquid samples, a small drop of the neat 1,3-Dimethoxybenzene-d4 can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a drop of the sample directly onto the ATR crystal.

Data Acquisition:

• Record the spectrum over a range of 4000 to 400 cm⁻¹.

• Acquire a background spectrum of the clean KBr plates or ATR crystal before running the sample.

• Typically, 16-32 scans are co-added to obtain a spectrum with a good signal-to-noise ratio.

Mass Spectrometry Protocol

Sample Preparation:

• Prepare a dilute solution of 1,3-Dimethoxybenzene-d4 (approximately 1 mg/mL) in a volatile organic solvent such as methanol (B129727) or acetonitrile.

Data Acquisition (Electron Ionization - GC-MS):

• Inject a small volume (e.g., 1 µL) of the prepared solution into a Gas Chromatograph-Mass Spectrometer (GC-MS).

• Use a standard non-polar column (e.g., DB-5ms) for separation.

• Set the GC oven temperature program to ensure good separation from any residual non-deuterated starting material or solvent peaks.

• The mass spectrometer can be operated in electron ionization (EI) mode at 70 eV.

• Scan a mass range from m/z 40 to 200 to ensure detection of the molecular ion and expected fragment ions.

Visualizations

Workflow for Synthesis and Characterization

The following diagram illustrates the general workflow for the synthesis and subsequent spectroscopic characterization of 1,3-Dimethoxybenzene-d4.

Caption: Synthesis and Spectroscopic Characterization Workflow.

Logical Relationship of Spectroscopic Techniques

This diagram illustrates how different spectroscopic techniques provide complementary information for the structural elucidation of 1,3-Dimethoxybenzene-d4.

References

• 1. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 2. sites.bu.edu [sites.bu.edu]
• 3. organomation.com [organomation.com]

In-Depth Technical Guide to 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dimethoxybenzene-d4, a deuterated analog of 1,3-Dimethoxybenzene. This document details its molecular weight, physical and chemical properties, and provides an illustrative experimental protocol for its application as an internal standard.

Core Quantitative Data

The following table summarizes the key quantitative data for both 1,3-Dimethoxybenzene and its deuterated form, 1,3-Dimethoxybenzene-d4.

Property	1,3-Dimethoxybenzene	1,3-Dimethoxybenzene-d4
Molecular Formula	C₈H₁₀O₂	C₈H₆D₄O₂
Molecular Weight ( g/mol )	138.16	142.19
CAS Number	151-10-0[1]	362049-44-3
Boiling Point (°C)	85-87 @ 7 mmHg[1]	No data available
Melting Point (°C)	-52[2]	No data available
Density (g/mL at 25°C)	1.055[1]	No data available
Refractive Index (n20/D)	1.524[1]	No data available
Isotopic Enrichment	Not Applicable	98 atom % D

Molecular Structure and Deuteration

1,3-Dimethoxybenzene-d4 is specifically deuterated on the aromatic ring at positions 2, 4, 5, and 6. This specific isotopic labeling makes it an excellent internal standard for quantitative analysis of 1,3-Dimethoxybenzene using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Experimental Protocols

Synthesis of 1,3-Dimethoxybenzene-d4

A common method for the synthesis of deuterated aromatic compounds involves acid-catalyzed hydrogen-deuterium exchange. A general protocol is as follows:

• Reaction Setup : In a sealed reaction vessel, 1,3-Dimethoxybenzene is dissolved in a deuterated acid, such as deuterated sulfuric acid (D₂SO₄) or trifluoroacetic acid-d (TFA-d), often with D₂O as a co-solvent.

• Heating : The mixture is heated to a specific temperature (e.g., 80-120 °C) for a defined period (e.g., 24-72 hours) to facilitate the electrophilic aromatic substitution of hydrogen with deuterium.

• Quenching and Extraction : After cooling, the reaction mixture is carefully neutralized with a base, such as sodium bicarbonate solution. The deuterated product is then extracted into an organic solvent like diethyl ether or dichloromethane.

• Purification : The organic layer is washed with water, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure. The resulting crude product can be further purified by column chromatography or distillation to yield high-purity 1,3-Dimethoxybenzene-d4.

Application as an Internal Standard in GC-MS Analysis

1,3-Dimethoxybenzene-d4 is frequently used as an internal standard for the quantification of 1,3-Dimethoxybenzene in various matrices.

Methodology:

• Standard Preparation : A stock solution of 1,3-Dimethoxybenzene-d4 is prepared in a suitable solvent (e.g., methanol, acetonitrile) at a known concentration.

• Sample Preparation : A known volume of the internal standard stock solution is added to each sample and calibration standard.

• Extraction : The analyte and internal standard are extracted from the sample matrix using an appropriate technique, such as liquid-liquid extraction or solid-phase extraction.

• GC-MS Analysis : The extracted samples are injected into a gas chromatograph coupled to a mass spectrometer (GC-MS). The instrument is operated in selected ion monitoring (SIM) mode to detect specific ions for both the analyte and the internal standard.

• Quantification : A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The concentration of the analyte in the samples is then determined from this calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the workflow for using 1,3-Dimethoxybenzene-d4 as an internal standard in a quantitative GC-MS analysis.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. 1,3-ジメトキシベンゼン ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1,3-Dimethoxybenzene | C8H10O2 | CID 9025 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthesis route for 1,3-Dimethoxybenzene-d4, a deuterated analog of 1,3-dimethoxybenzene (B93181). This isotopically labeled compound is a valuable tool in various research and development applications, including as an internal standard for mass spectrometry, a tracer in metabolic studies, and a building block in the synthesis of more complex deuterated molecules.

Introduction

1,3-Dimethoxybenzene, also known as resorcinol (B1680541) dimethyl ether, is an aromatic organic compound. The introduction of deuterium (B1214612), the heavy isotope of hydrogen, into its structure at specific positions can significantly alter its physicochemical properties without changing its fundamental chemical reactivity. This alteration is particularly useful in pharmacokinetic and metabolic studies, where the carbon-deuterium bond's higher strength can lead to a kinetic isotope effect, slowing down metabolic processes and allowing for more detailed study. This guide focuses on a robust method for the preparation of 1,3-Dimethoxybenzene-d4, where the four hydrogen atoms on the aromatic ring are replaced by deuterium.

Proposed Synthesis Route: Acid-Catalyzed Hydrogen-Deuterium Exchange

The most direct and efficient method for the synthesis of 1,3-Dimethoxybenzene-d4 is through an acid-catalyzed hydrogen-deuterium (H-D) exchange reaction. The two methoxy (B1213986) groups on the benzene (B151609) ring are strongly activating and ortho-, para-directing. This electronic effect makes the hydrogen atoms at the 2, 4, 5, and 6 positions susceptible to electrophilic substitution by deuterium.

Deuterated trifluoroacetic acid (CF3COOD or TFA-d) is an excellent reagent for this transformation, serving as both the deuterium source and the acidic catalyst.[1][2][3] This reagent offers several advantages, including high deuteration efficiency, relatively mild reaction conditions, and ease of removal during workup.[1]

Reaction Scheme

The overall reaction can be depicted as follows:

Figure 1: Overall reaction for the synthesis of 1,3-Dimethoxybenzene-d4.

Experimental Protocol

The following is a detailed, generalized experimental protocol for the synthesis of 1,3-Dimethoxybenzene-d4 based on established methods for the deuteration of activated aromatic systems using deuterated trifluoroacetic acid.[1][3]

Materials:

• 1,3-Dimethoxybenzene (≥98%)

• Trifluoroacetic acid-d (TFA-d, 99.5 atom % D)

• Deuterium oxide (D2O, 99.8 atom % D)

• Anhydrous sodium carbonate (Na2CO3) or sodium bicarbonate (NaHCO3)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Dichloromethane (B109758) (DCM) or diethyl ether (for extraction)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,3-dimethoxybenzene (1.0 eq).

• Addition of Reagent: Under an inert atmosphere (e.g., nitrogen or argon), add deuterated trifluoroacetic acid (a significant excess, e.g., 10-20 eq) to the flask. TFA-d will act as both the solvent and the deuterium source.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) for a period of 24 to 72 hours. The progress of the reaction can be monitored by taking small aliquots, quenching them, and analyzing by 1H NMR to observe the disappearance of the aromatic proton signals.

• Quenching: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture over a stirred slurry of a weak base (e.g., sodium bicarbonate or sodium carbonate) in ice-cold D2O to neutralize the excess TFA-d. Caution: This neutralization is exothermic and will release CO2 gas.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the product with an organic solvent such as dichloromethane or diethyl ether (3 x 50 mL).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution (in D2O if possible to minimize back-exchange) and then with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and concentrate the solvent under reduced pressure to obtain the crude 1,3-Dimethoxybenzene-d4.

• Purification: If necessary, the crude product can be purified by column chromatography on silica (B1680970) gel using a non-polar eluent system (e.g., hexane/ethyl acetate).

Quantitative Data

The following table summarizes expected quantitative data for the synthesis of 1,3-Dimethoxybenzene-d4. These values are based on typical outcomes for similar acid-catalyzed deuteration reactions.

Parameter	Expected Value
Yield	70-90%
Isotopic Purity	>95% D at positions 2, 4, 5, 6
Reaction Time	24 - 72 hours
Reaction Temperature	25 - 60 °C

Diagrams

Synthesis Pathway

Caption: Proposed synthesis pathway for 1,3-Dimethoxybenzene-d4.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Conclusion

The acid-catalyzed hydrogen-deuterium exchange of 1,3-dimethoxybenzene using deuterated trifluoroacetic acid presents a straightforward and effective method for the synthesis of 1,3-Dimethoxybenzene-d4. This technical guide provides a solid foundation for researchers to produce this valuable isotopically labeled compound for a variety of applications in drug development and scientific research. The provided experimental protocol, along with the expected quantitative data and workflow diagrams, should facilitate the successful implementation of this synthesis.

References

• 1. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of Deuterated 1,3-Dimethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of various deuterated isotopologues of 1,3-dimethoxybenzene (B93181). This valuable molecule and its deuterated forms are utilized in a range of scientific applications, including as internal standards in mass spectrometry, for elucidating reaction mechanisms, and in metabolic studies during drug development. This document details several synthetic strategies, including methods for selective deuteration of the aromatic ring and for the introduction of deuterium (B1214612) into the methoxy (B1213986) groups.

Introduction

Deuterium-labeled compounds are essential tools in modern chemical and pharmaceutical research. The substitution of hydrogen with its heavier isotope, deuterium, imparts a distinct mass signature without significantly altering the chemical properties of the molecule. This allows for precise tracking and quantification in complex biological and chemical systems. 1,3-Dimethoxybenzene, a common organic intermediate, can be strategically labeled with deuterium at various positions to suit specific research needs. This guide outlines key synthetic methodologies to access these valuable labeled compounds.

Synthetic Strategies and Experimental Protocols

Several synthetic routes can be employed to prepare deuterated 1,3-dimethoxybenzene. The choice of method depends on the desired isotopic labeling pattern and the required isotopic purity. The following sections detail the most effective and commonly used procedures.

Synthesis of 1,3-Dimethoxybenzene-2,4,6-d3 via Deuteration of Resorcinol (B1680541)

A common and efficient method for introducing deuterium onto the aromatic ring at the positions ortho and para to the methoxy groups involves the deuteration of the precursor, resorcinol, followed by methylation. The electron-rich nature of the resorcinol ring facilitates electrophilic substitution with deuterium.

Experimental Protocol: Deuteration of Resorcinol [1]

This procedure is adapted from a laboratory experiment designed for the efficient hydrogen-deuterium exchange of resorcinol.

• Materials:

  • Resorcinol (0.60 mmol)

  • Deuterium oxide (D₂O, 1 mL)

  • Concentrated sulfuric acid (H₂SO₄, 20 μL)

• Procedure:

  • In a small vial equipped with a spin vane or boiling chip and a reflux condenser, a solution of resorcinol (0.60 mmol) in D₂O (1 mL) is prepared.

  • Concentrated sulfuric acid (20 μL) is carefully added to the solution.

  • The reaction mixture is heated to reflux and maintained at this temperature for 30 minutes. The reaction is expected to reach equilibrium within this timeframe.

  • After 30 minutes, the solution is cooled to room temperature.

• Work-up and Purification: The resulting solution containing resorcinol-2,4,6-d₃ can be used directly in the subsequent methylation step after neutralization. For isolation, the D₂O can be removed under reduced pressure, and the deuterated resorcinol can be purified by recrystallization if necessary.

• Expected Isotopic Purity: This method has been reported to achieve >95% H-D exchange at the 2-, 4-, and 6-positions of the resorcinol ring.[1]

Experimental Protocol: Methylation of Resorcinol-2,4,6-d₃

The deuterated resorcinol is then methylated using a standard Williamson ether synthesis protocol to yield 1,3-dimethoxybenzene-2,4,6-d₃.

• Materials:

  • Resorcinol-2,4,6-d₃ (from the previous step)

  • Dimethyl sulfate (B86663)

  • 10% Sodium hydroxide (B78521) solution

  • Diethyl ether

  • Calcium chloride

• Procedure:

  • The solution of resorcinol-2,4,6-d₃ is treated with 2.5 molar equivalents of 10% sodium hydroxide solution in a three-necked flask equipped with a reflux condenser, stirrer, internal thermometer, and dropping funnel.

  • With vigorous stirring, 2 molar equivalents of dimethyl sulfate are added dropwise, ensuring the temperature remains below 40°C (water cooling may be necessary).

  • To complete the reaction and destroy any unreacted dimethyl sulfate, the mixture is heated for 30 minutes on a boiling water bath.

  • After cooling, the organic layer is separated.

• Work-up and Purification:

  • The aqueous solution is extracted several times with diethyl ether.

  • The combined organic phases are washed with dilute sodium carbonate solution and then with water.

  • The organic layer is dried over anhydrous calcium chloride and fractionated to yield 1,3-dimethoxybenzene-2,4,6-d₃.

Synthesis of 1,3-Di(trideuteriomethoxy)benzene (1,3-Dimethoxybenzene-d₆) via Williamson Ether Synthesis

To introduce deuterium into the methoxy groups, a Williamson ether synthesis is employed using a deuterated methylating agent.

Experimental Protocol: Deuteromethylation of Resorcinol [2][3]

• Materials:

  • Resorcinol

  • Sodium hydride (NaH) or another strong base

  • Deuterated iodomethane (B122720) (CD₃I) or deuterated dimethyl sulfate ((CD₃)₂SO₄)

  • Anhydrous solvent (e.g., THF or DMF)

• Procedure:

  • In a flame-dried flask under an inert atmosphere, resorcinol is dissolved in an anhydrous solvent.

  • A strong base, such as sodium hydride, is added portion-wise to deprotonate the hydroxyl groups, forming the resorcinolate dianion.

  • The deuterated methylating agent (e.g., CD₃I) is then added dropwise to the reaction mixture.

  • The reaction is stirred at room temperature or with gentle heating until completion, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • The reaction is quenched by the addition of water or a saturated aqueous ammonium (B1175870) chloride solution.

  • The product is extracted with an organic solvent such as diethyl ether.

  • The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure.

  • The crude product can be purified by distillation or column chromatography to yield pure 1,3-di(trideuteriomethoxy)benzene.

Synthesis of 1,3-Dimethoxybenzene-2-d via Ortho-Lithiation

For selective deuteration at the C2 position, a directed ortho-lithiation strategy is highly effective. The two methoxy groups cooperatively direct the lithiation to the position between them.

Experimental Protocol: Ortho-lithiation and Deuteration [4][5][6]

• Materials:

  • 1,3-Dimethoxybenzene

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous solvent (e.g., diethyl ether or THF)

  • Deuterium oxide (D₂O)

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), 1,3-dimethoxybenzene is dissolved in an anhydrous ethereal solvent.

  • The solution is cooled to a low temperature, typically -78°C, using a dry ice/acetone bath.

  • A solution of n-butyllithium in hexanes is added dropwise to the stirred solution. The reaction mixture is typically stirred for a period to ensure complete lithiation.

  • The reaction is then quenched by the rapid addition of an excess of deuterium oxide (D₂O).

• Work-up and Purification:

  • The reaction mixture is allowed to warm to room temperature.

  • Water is added, and the product is extracted with an organic solvent.

  • The combined organic layers are washed, dried, and the solvent is removed.

  • The resulting 1,3-dimethoxybenzene-2-d can be purified by distillation or chromatography.

• Expected Isotopic Purity: This method is known for its high regioselectivity and can provide high levels of deuterium incorporation at the target position.

Quantitative Data Summary

Isotopologue	Synthetic Method	Starting Materials	Key Reagents	Reported Yield	Isotopic Purity	Citation
1,3-Dimethoxybenzene-2,4,6-d₃	Deuteration of Resorcinol followed by Methylation	Resorcinol	D₂O, H₂SO₄, Dimethyl sulfate	High	>95% (on resorcinol)	[1]
1,3-Di(trideuteriomethoxy)benzene (d₆)	Williamson Ether Synthesis	Resorcinol	CD₃I or (CD₃)₂SO₄, Strong Base	Good to Excellent	>98% (dependent on deuterated reagent purity)	[2][3]
1,3-Dimethoxybenzene-2-d	Ortho-lithiation and Deuteration	1,3-Dimethoxybenzene	n-BuLi, D₂O	Good	High	[4][5][6]
Perdeuterated 1,3-Dimethoxybenzene (d₁₀)	Multi-step synthesis	Deuterated precursors	Various deuterating agents	Variable	High	[7]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the synthetic strategies described above.

Caption: Synthetic routes to deuterated 1,3-dimethoxybenzene.

Conclusion

The synthesis of deuterated 1,3-dimethoxybenzene can be achieved through several reliable and efficient methods. The choice of the synthetic route is dictated by the desired labeling pattern. For deuteration of the aromatic ring, acid-catalyzed exchange on the resorcinol precursor is a straightforward approach. For labeling the methoxy groups, the Williamson ether synthesis with a deuterated methylating agent is the method of choice. Finally, for highly selective deuteration at the C2 position, directed ortho-lithiation provides an excellent solution. The protocols and data presented in this guide offer a solid foundation for researchers to produce these valuable isotopically labeled compounds for their specific research needs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scholarship.richmond.edu [scholarship.richmond.edu]
• 3. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 4. baranlab.org [baranlab.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Guide to the Safe Handling of 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1,3-Dimethoxybenzene-d4. The information presented is compiled from various safety data sheets (SDS) and chemical databases. It is important to note that while this guide addresses the deuterated form, much of the available safety data is for the non-deuterated analogue, 1,3-Dimethoxybenzene. The safety precautions and toxicological properties are expected to be very similar.

Hazard Identification and Classification

1,3-Dimethoxybenzene is classified as a combustible liquid that can cause skin, eye, and respiratory tract irritation.[1][2] It may also be suspected of causing genetic defects.[1]

GHS Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

• H341: Suspected of causing genetic defects.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided in the table below.

Property	Value	References
Molecular Formula	C₈H₆D₄O₂	[3]
Molecular Weight	142.19 g/mol	[3]
Appearance	Colorless to light brown liquid	[2][4]
Odor	Sweet, earthy, nut-like	[5]
Boiling Point	85 - 87 °C @ 7 mmHg	[5]
Melting Point	-52 °C	[6][7]
Flash Point	87 °C / 188.6 °F (closed cup)	[4][8]
Density	1.055 g/mL at 25 °C	[5]
Solubility	Slightly soluble in water. Miscible with toluene.	[5][6][9]
Vapor Pressure	0.52 mmHg	[6]

Toxicological Information

Acute Effects:

• Inhalation: Causes respiratory tract irritation.[2] High concentrations may lead to central nervous system depression.[2]

• Skin Contact: Causes skin irritation.[2]

• Eye Contact: Causes serious eye irritation.[1][2]

• Ingestion: May cause gastrointestinal irritation.[2]

LD50/LC50 data for 1,3-Dimethoxybenzene is not available in the searched documents.[2]

Experimental Protocols

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1][3]

• Skin Contact: Remove contaminated clothing and wash skin with soap and plenty of water.[3] Seek medical attention if irritation occurs.[1]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[3]

Handling and Storage

Handling:

• Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[1]

• Use only in a well-ventilated area or outdoors.[1]

• Avoid breathing mist, vapors, or spray.[1]

• Wash hands and any exposed skin thoroughly after handling.[1]

• Do not eat, drink, or smoke when using this product.[4][10]

Storage:

• Store in a cool, dry, well-ventilated area.[1]

• Keep container tightly closed.[1]

• Store locked up.[1]

• Keep away from heat, sparks, and open flames.[4]

• Store away from incompatible materials such as strong oxidizing agents.[1]

Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure safety and proper cleanup.

Caption: Workflow for responding to a 1,3-Dimethoxybenzene-d4 spill.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.de [fishersci.de]
• 5. 1,3-Dimethoxybenzene | 151-10-0 [chemicalbook.com]
• 6. 1,3-Dimethoxybenzene | C8H10O2 | CID 9025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,3-Dimethoxybenzene | CAS#:151-10-0 | Chemsrc [chemsrc.com]
• 8. fishersci.com [fishersci.com]
• 9. lookchem.com [lookchem.com]
• 10. synquestlabs.com [synquestlabs.com]

Technical Guide to the Stability and Storage of 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for 1,3-Dimethoxybenzene-d4. It includes essential data, experimental protocols for stability assessment, and a discussion of potential degradation pathways to ensure the integrity of this stable isotope-labeled compound in research and development.

Overview and Chemical Properties

1,3-Dimethoxybenzene-d4 is the deuterium-labeled form of 1,3-dimethoxybenzene (B93181), an organic compound frequently used as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2][3] The introduction of deuterium (B1214612) isotopes makes it a valuable internal standard for quantitative analysis by mass spectrometry, particularly in pharmacokinetic and metabolism studies.[4][5] The stability of such labeled compounds is critical for generating accurate and reproducible data.[6][7]

Table 1: Chemical and Physical Properties of 1,3-Dimethoxybenzene-d4

Property	Value
Chemical Formula	C₈H₆D₄O₂
CAS Number	362049-44-3
Molecular Weight	142.21 g/mol (approx.)
Appearance	Liquid
Boiling Point	85-87 °C at 7 mmHg
Density	~1.055 g/mL at 25 °C
Synonyms	Resorcinol-d4 dimethyl ether, Dimethylresorcinol-d4

Note: Some physical properties are based on the non-deuterated analog, 1,3-dimethoxybenzene.

Stability and Degradation

The stability of 1,3-Dimethoxybenzene-d4 is influenced by several factors, including temperature, light, and humidity. While specific long-term stability studies on this deuterated compound are not extensively published, general principles for stable isotope-labeled compounds and data on the non-deuterated analog provide a strong basis for best practices.

Isotopic Stability

The deuterium labels in 1,3-Dimethoxybenzene-d4 are located on the aromatic ring, which are non-exchangeable positions. This placement ensures high isotopic stability and minimizes the risk of H/D back-exchange with protons from solvents or matrices, a critical factor for its use as an internal standard.[4]

Chemical Stability

Under recommended storage conditions, 1,3-Dimethoxybenzene-d4 is a chemically stable compound. However, exposure to certain conditions can lead to degradation.

• Light Sensitivity: Dimethoxybenzene isomers are susceptible to photodegradation upon exposure to UV light.[8][9] Studies have shown that photochemical reactions can be a significant degradation pathway.[8][9] Therefore, protection from light is crucial.

• Oxidative Degradation: While generally stable, aromatic ethers can be susceptible to oxidation over long periods, especially in the presence of catalysts or under harsh conditions. The primary degradation products would likely involve reactions at the methoxy (B1213986) groups or the aromatic ring.

Potential Degradation Pathways

Caption: Photodegradation pathway of 1,3-Dimethoxybenzene-d4.

Recommended Storage and Handling

To ensure the long-term stability and integrity of 1,3-Dimethoxybenzene-d4, the following storage and handling guidelines should be strictly followed.

Table 2: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. For long-term storage, refrigeration (2-8 °C) is recommended. Solutions in solvent may be stored at -20°C or -80°C.[2]	Minimizes potential for degradation and solvent evaporation.
Light	Store in an amber vial or a light-proof container.	Prevents photodegradation.[8][9]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Reduces the risk of oxidative degradation.
Container	Use a tightly sealed container, such as a glass vial with a PTFE-lined cap.	Prevents contamination and evaporation of the solvent if in solution.
Incompatibilities	Avoid strong oxidizing agents.	To prevent chemical reactions that could degrade the compound.

For handling, it is advised to use personal protective equipment, including gloves and safety glasses, and to work in a well-ventilated area.

Experimental Protocol for Stability Assessment

A comprehensive stability study for 1,3-Dimethoxybenzene-d4, particularly when used as a quantitative internal standard, should be performed. The following protocol outlines a general procedure for such an assessment using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Objective

To evaluate the stability of 1,3-Dimethoxybenzene-d4 in both neat form and in solution under various storage conditions over a defined period.

Materials and Methods

• Test Substance: 1,3-Dimethoxybenzene-d4

• Instrumentation: HPLC system coupled with a tandem mass spectrometer (LC-MS/MS).

• Analytical Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of methanol (B129727) or acetonitrile (B52724) and water with a suitable modifier (e.g., 0.1% formic acid).

• Detection: Multiple Reaction Monitoring (MRM) mode on the mass spectrometer, monitoring a specific parent-to-daughter ion transition for 1,3-Dimethoxybenzene-d4.

Experimental Workflow

The stability assessment can be visualized through the following workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1,3-Dimethoxybenzene | CAS#:151-10-0 | Chemsrc [chemsrc.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. symeres.com [symeres.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. ACP - Enhanced photodegradation of dimethoxybenzene isomers in/on ice compared to in aqueous solution [acp.copernicus.org]
• 9. acp.copernicus.org [acp.copernicus.org]

An In-depth Technical Guide to 1,3-Dimethoxybenzene-d4

This technical guide provides a comprehensive overview of 1,3-Dimethoxybenzene-d4, a deuterated analog of 1,3-Dimethoxybenzene (B93181). The information is curated for researchers, scientists, and professionals in drug development, with a focus on its synthesis, physicochemical properties, and potential applications. Due to the limited availability of specific experimental data for the d4 isotopologue, this guide also includes relevant information on the non-deuterated parent compound and other deuterated variants for comparative purposes.

Core Compound Information

1,3-Dimethoxybenzene-d4, also known by its IUPAC name 1,3-dimethoxybenzene-2,4,5,6-d4, is a stable isotope-labeled compound. Such deuterated molecules are valuable tools in various scientific disciplines, particularly in mechanistic studies, as internal standards for quantitative analysis by NMR, GC-MS, or LC-MS, and in drug development to study pharmacokinetic and metabolic profiles.[1]

Table 1: General Information for 1,3-Dimethoxybenzene and its Deuterated Analogs

Identifier	1,3-Dimethoxybenzene	1,3-Dimethoxybenzene-d4	1,3-Dimethoxybenzene-d3	1,3-Dimethoxybenzene-d10
IUPAC Name	1,3-dimethoxybenzene	1,3-dimethoxybenzene-2,4,5,6-d4	Not specified	1,3-Dimethoxybenzene-d10
Synonyms	Resorcinol dimethyl ether, m-Dimethoxybenzene	-	Resorcinol dimethyl ether-d3	-
CAS Number	151-10-0[2]	362049-44-3[]	Not specified	Not specified
Molecular Formula	C₈H₁₀O₂[2]	C₈H₆D₄O₂[]	C₈H₇D₃O₂	C₈D₁₀O₂
Molecular Weight	138.16 g/mol [2]	142.19 g/mol []	141.18 g/mol [4]	148.23 g/mol [1]

Physicochemical Properties

Detailed experimental data for 1,3-Dimethoxybenzene-d4 is scarce in the reviewed literature. However, the physical properties of the non-deuterated compound, 1,3-Dimethoxybenzene, are well-documented and provided below for reference. It is anticipated that the deuterated analog will have very similar physical properties, with a slight increase in density.

Table 2: Physicochemical Properties of 1,3-Dimethoxybenzene

Property	Value
Appearance	Colorless liquid
Boiling Point	85-87 °C at 7 mmHg[5]
Density	1.055 g/mL at 25 °C[5]
Refractive Index (n20/D)	1.524[5]
Flash Point	88 °C (closed cup)[2]
Solubility	Miscible with toluene[5]

Spectroscopic Data

Table 3: Spectroscopic Data for 1,3-Dimethoxybenzene

Spectrum Type	Key Features
¹H NMR	Spectral data available.[6][7]
¹³C NMR	Spectral data available.[2]
Mass Spectrum (EI)	Molecular Ion (M⁺): m/z 138.[8]
IR Spectrum	Spectral data available.[8]

Experimental Protocols

While a specific, detailed synthesis protocol for 1,3-Dimethoxybenzene-d4 was not found in the surveyed literature, its preparation can be inferred from general methods for the deuteration of aromatic compounds. Two plausible synthetic routes are outlined below.

Proposed Synthesis Route 1: Catalytic H-D Exchange

A common method for the deuteration of aromatic compounds is through a direct hydrogen-deuterium (H-D) exchange reaction.[9] This typically involves heating the aromatic compound with a deuterium (B1214612) source, such as deuterium oxide (D₂O), in the presence of a suitable catalyst.

Experimental Workflow:

• Reaction Setup: A mixture of 1,3-dimethoxybenzene, a molar excess of deuterium oxide, and a heterogeneous catalyst (e.g., platinum on alumina) is placed in a high-pressure reactor.[10]

• Reaction Conditions: The reactor is sealed and heated to an elevated temperature under an inert atmosphere. The reaction progress can be monitored by taking aliquots and analyzing them by GC-MS to determine the degree of deuteration.

• Work-up: After cooling, the organic layer is separated from the aqueous layer. The organic phase is then washed, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by distillation or column chromatography to yield 1,3-Dimethoxybenzene-d4.

Proposed workflow for the synthesis of 1,3-Dimethoxybenzene-d4 via catalytic H-D exchange.

Proposed Synthesis Route 2: Quenching of a Lithiated Intermediate

Another approach involves the metalation of 1,3-dimethoxybenzene followed by quenching with a deuterium source. This method allows for regioselective deuteration if a specific lithiated intermediate can be formed.

Experimental Workflow:

• Metalation: 1,3-Dimethoxybenzene is dissolved in an anhydrous aprotic solvent (e.g., hexane) and cooled. A strong base, such as an organolithium reagent, is added dropwise to effect metalation. The reaction is stirred for a period to ensure complete formation of the lithiated intermediate.[1]

• Quenching: The reaction mixture is then quenched by the addition of a deuterium source, typically deuterium oxide (D₂O).

• Work-up: The reaction is quenched with water, and the organic layer is separated. The aqueous layer is extracted with an organic solvent. The combined organic layers are washed, dried, and the solvent is evaporated.

• Purification: The final product is purified by distillation or chromatography.

Proposed workflow for the synthesis of 1,3-Dimethoxybenzene-d4 via a lithiated intermediate.

Applications

Deuterated compounds like 1,3-Dimethoxybenzene-d4 are primarily used as research tools. Some of the key applications include:

• Internal Standards: It can be used as an internal standard in quantitative analysis by mass spectrometry (GC-MS or LC-MS) and nuclear magnetic resonance (NMR) spectroscopy.[4] The known concentration of the deuterated standard allows for accurate quantification of the non-deuterated analyte in a sample.

• Tracer Studies: In drug metabolism and pharmacokinetic studies, deuterated compounds can be used as tracers to follow the metabolic fate of a drug molecule without altering its fundamental chemical properties.[1]

• Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger and reacts slower than a C-H bond, can be exploited to study reaction mechanisms.

Conclusion

1,3-Dimethoxybenzene-d4 is a valuable isotopically labeled compound with significant potential in analytical and pharmaceutical research. While specific experimental data for this particular isotopologue is limited in the public domain, its synthesis can be achieved through established deuteration methodologies for aromatic compounds. The data provided for the parent compound, 1,3-dimethoxybenzene, serves as a useful reference for its expected properties and characteristics. As the demand for deuterated compounds in various fields of research continues to grow, it is anticipated that more detailed information on compounds like 1,3-Dimethoxybenzene-d4 will become available.

References

• 1. prepchem.com [prepchem.com]
• 2. 1,3-Dimethoxybenzene | C8H10O2 | CID 9025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. prepchem.com [prepchem.com]
• 6. spectrabase.com [spectrabase.com]
• 7. 1,3-Dimethoxybenzene(151-10-0) 1H NMR [m.chemicalbook.com]
• 8. Benzene, 1,3-dimethoxy- [webbook.nist.gov]
• 9. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 10. tn-sanso.co.jp [tn-sanso.co.jp]

Protocols & Analytical Methods

Application Notes and Protocols for 1,3-Dimethoxybenzene-d4 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the utilization of 1,3-Dimethoxybenzene-d4 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of volatile and semi-volatile organic compounds. The use of a deuterated internal standard is a robust technique to improve the accuracy and precision of analytical measurements by correcting for variations in sample preparation and instrument response.

Principle and Application

Principle: 1,3-Dimethoxybenzene-d4 is an isotopically labeled version of 1,3-dimethoxybenzene. Due to its similar chemical and physical properties to the unlabeled analyte, it co-elutes or elutes very closely during chromatographic separation. However, it is distinguishable by its mass-to-charge ratio (m/z) in the mass spectrometer. By adding a known amount of 1,3-Dimethoxybenzene-d4 to every sample, standard, and blank, it serves as a reference point. The ratio of the analyte peak area to the internal standard peak area is used for quantification. This ratiometric approach effectively compensates for analyte loss during sample extraction and inconsistencies in injection volume.

Applications: This internal standard is suitable for the quantification of a range of aromatic compounds, including but not limited to:

• Phenols and substituted phenols

• Anisoles and other methoxy-aromatic compounds

• Volatile organic compounds (VOCs) in environmental samples

• Flavor and fragrance compounds

• Impurities and degradation products in pharmaceutical substances

Experimental Workflow

The general workflow for using 1,3-Dimethoxybenzene-d4 as an internal standard in GC-MS analysis is depicted below.

Caption: GC-MS workflow with an internal standard.

Materials and Reagents

• Analytes of Interest: Certified reference standards

• Solvents: HPLC or GC-grade solvents (e.g., methanol, dichloromethane (B109758), hexane) appropriate for the analytes and extraction method.

• Reagents: As required for sample preparation and derivatization (if necessary).

• Gases: High-purity helium for GC carrier gas.

Instrumentation

A standard Gas Chromatograph coupled with a Mass Spectrometer is required. The following is a representative configuration.

Component	Specification
Gas Chromatograph	Agilent 8890 GC system or equivalent
Mass Spectrometer	Agilent 5977B Inert Plus GC/MSD or equivalent
Autosampler	G4513A or equivalent
GC Column	Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent
Injector Liner	Split/splitless liner with glass wool

Detailed Protocols

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 10 mg of 1,3-Dimethoxybenzene-d4 and dissolve in 10 mL of a suitable solvent (e.g., methanol) to obtain a concentration of 1 mg/mL. Store at 4°C in an amber vial.

• Analyte Stock Solution: Prepare individual or mixed analyte stock solutions at a concentration of 1 mg/mL in a suitable solvent.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution. Spike each calibration standard with a fixed concentration of the IS Stock solution (e.g., 10 µg/mL).

Sample Preparation (General Protocol)

• Accurately measure a known amount of the sample (e.g., 1 g of solid or 1 mL of liquid) into a suitable extraction vessel.

• Add a precise volume of the IS Stock solution to achieve the target concentration (e.g., 10 µg/mL).

• Perform the sample extraction procedure (e.g., liquid-liquid extraction with dichloromethane or solid-phase extraction).

• Evaporate the extract to a smaller volume under a gentle stream of nitrogen if necessary.

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Method Parameters

The following table outlines a typical set of GC-MS parameters. These should be optimized for the specific analytes of interest.

Parameter	Value
Injector Temperature	250°C
Injection Mode	Splitless (or split, depending on concentration)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 60°C (hold 2 min), Ramp: 10°C/min to 280°C (hold 5 min)
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Analyte of Interest	To be determined	To be determined
1,3-Dimethoxybenzene-d4	142	111, 82

Note: The quantifier and qualifier ions for 1,3-Dimethoxybenzene-d4 are predicted based on the mass shift from the unlabeled compound. These should be confirmed by analyzing the pure standard.

Data Analysis and Quantification

The principle of internal standard correction is based on maintaining a constant ratio between the analyte and the internal standard, irrespective of variations in the analytical process.

Caption: Principle of internal standard correction.

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the series of calibration standards. The concentration of the analyte in the samples is then determined from this calibration curve using the measured peak area ratio.

Method Validation

A comprehensive method validation should be performed to ensure the reliability of the analytical data. Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria (Typical)
Linearity	R² ≥ 0.995 for the calibration curve over the desired concentration range.
Accuracy (Recovery)	80-120% for spiked samples at different concentration levels.
Precision (RSD)	Repeatability (intra-day) RSD ≤ 15% Intermediate Precision (inter-day) RSD ≤ 20%
Limit of Detection (LOD)	Signal-to-noise ratio of ≥ 3
Limit of Quantification (LOQ)	Signal-to-noise ratio of ≥ 10, with acceptable precision and accuracy.
Specificity	No significant interfering peaks at the retention times of the analyte and internal standard.

Disclaimer: This document provides a general guideline for the use of 1,3-Dimethoxybenzene-d4 as an internal standard. The specific experimental conditions and validation parameters should be optimized and verified for each specific application and laboratory.

Application Notes and Protocols for the Use of 1,3-Dimethoxybenzene-d4 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by liquid chromatography-mass spectrometry (LC-MS), the use of stable isotope-labeled internal standards is a cornerstone for achieving high accuracy and precision. Deuterated standards, in particular, are considered the gold standard as they exhibit nearly identical physicochemical properties to the analyte of interest, including extraction recovery, chromatographic retention time, and ionization efficiency. This chemical homology allows for effective correction of matrix effects and variations in sample processing and instrument response.

This document provides a detailed application note and protocol for the use of 1,3-Dimethoxybenzene-d4 as an internal standard for the quantification of 1,3-dimethoxybenzene (B93181) in various matrices. 1,3-Dimethoxybenzene is an organic compound used in the synthesis of other chemicals and can be found as a component in some natural products. Accurate quantification of this analyte is crucial in fields such as environmental analysis, food science, and chemical synthesis quality control.

Principle of the Method

The methodology is based on the principle of isotope dilution mass spectrometry. A known concentration of 1,3-Dimethoxybenzene-d4 (the internal standard) is spiked into all samples, calibrators, and quality control samples. Both the analyte (1,3-dimethoxybenzene) and the internal standard are then extracted and analyzed by LC-MS/MS. The ratio of the analyte's peak area to the internal standard's peak area is used to construct a calibration curve and quantify the analyte in the unknown samples. This ratiometric measurement corrects for potential variations during the analytical workflow, leading to highly reliable quantitative data.

Caption: General workflow for quantification using an internal standard.

Experimental Protocols

Materials and Reagents

• 1,3-Dimethoxybenzene (Analyte), >99% purity

• 1,3-Dimethoxybenzene-d4 (Internal Standard), >99% purity, isotopic purity >98%

• Methanol (B129727) (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Sample Matrix (e.g., plasma, water, soil extract)

Stock and Working Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3-dimethoxybenzene and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3-Dimethoxybenzene-d4 and dissolve it in 10 mL of methanol.

• Analyte Working Solutions (for Calibration Curve): Prepare a series of dilutions from the analyte stock solution using a 50:50 (v/v) mixture of methanol and water to obtain concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the internal standard stock solution with a 50:50 (v/v) mixture of methanol and water to achieve a final concentration of 50 ng/mL.

Sample Preparation (Liquid-Liquid Extraction Example)

• To 100 µL of the sample (or calibrator/QC), add 10 µL of the Internal Standard Working Solution (50 ng/mL).

• Vortex briefly to mix.

• Add 500 µL of ethyl acetate.

• Vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex to dissolve the residue and transfer to an LC vial for analysis.

Caption: Liquid-Liquid Extraction (LLE) protocol for sample preparation.

LC-MS/MS Instrumentation and Conditions

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Value
LC System	UPLC/HPLC System
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	20% B to 95% B over 5 min, hold at 95% B for 2 min, return to 20% B and equilibrate for 3 min.

Table 2: Mass Spectrometry Parameters

Parameter	Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	450°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
1,3-Dimethoxybenzene	139.07	94.05 (Quantifier)	20	50
139.07	79.05 (Qualifier)	15	50
1,3-Dimethoxybenzene-d4	143.09	98.07 (Quantifier)	20	50

Note: Precursor ions are [M+H]+. Product ions are proposed based on typical fragmentation patterns (e.g., loss of formaldehyde (B43269) and a methyl radical). These should be optimized by infusing the pure compounds into the mass spectrometer.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the quantifier MRM transitions of both 1,3-dimethoxybenzene and 1,3-Dimethoxybenzene-d4.

• Calibration Curve: Calculate the peak area ratio (Analyte Area / Internal Standard Area) for each calibrator. Plot the peak area ratio against the corresponding analyte concentration. Perform a linear regression (typically with 1/x or 1/x² weighting) to generate a calibration curve. The coefficient of determination (r²) should be >0.99.

• Quantification: Calculate the peak area ratio for each unknown sample. Determine the concentration of 1,3-dimethoxybenzene in the samples by interpolating from the calibration curve.

Caption: Logical flow of data processing for quantification.

Conclusion

This application note provides a comprehensive protocol for the use of 1,3-Dimethoxybenzene-d4 as an internal standard in the LC-MS/MS quantification of 1,3-dimethoxybenzene. The use of a stable isotope-labeled internal standard is critical for mitigating analytical variability and matrix effects, thereby ensuring the accuracy and reliability of the results. The provided methodologies for sample preparation, LC separation, and MS detection serve as a robust starting point for method development and validation in various research and quality control applications.

Application Notes and Protocols for Quantitative Analysis Using 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of 1,3-Dimethoxybenzene-d4 as a stable isotope-labeled internal standard (SIL-IS) in quantitative analysis. The primary application highlighted is the quantification of the corresponding non-deuterated analyte, 1,3-Dimethoxybenzene, in complex matrices using hyphenated chromatographic techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

The use of a SIL-IS is a robust method for improving the accuracy and precision of quantitative analyses.[1][2] Since 1,3-Dimethoxybenzene-d4 has nearly identical chemical and physical properties to the target analyte, it can effectively compensate for variations in sample preparation, injection volume, chromatographic performance, and ionization efficiency in the mass spectrometer.[1]

Principle of Internal Standard Normalization

In quantitative mass spectrometry, the response of the analyte can be affected by various factors, leading to inaccuracies. An internal standard (IS) is a compound of known concentration that is added to all samples, calibrants, and quality controls. The ratio of the analyte's response to the IS response is then used for quantification. This normalization corrects for analytical variability. A stable isotope-labeled internal standard is the preferred choice as it co-elutes with the analyte and behaves similarly during sample processing and analysis, but is distinguishable by its higher mass.[1]

Experimental Workflow for Impurity Quantification

The following diagram illustrates a typical workflow for the quantification of a small molecule impurity, such as 1,3-Dimethoxybenzene, in a sample matrix using 1,3-Dimethoxybenzene-d4 as an internal standard.

Caption: Experimental workflow for impurity quantification.

Application: Quantification of 1,3-Dimethoxybenzene in a Pharmaceutical Intermediate

This protocol describes a method for the quantitative analysis of 1,3-Dimethoxybenzene, a potential process-related impurity, in a pharmaceutical intermediate using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with 1,3-Dimethoxybenzene-d4 as the internal standard.

Experimental Protocol: LC-MS/MS Method

1. Materials and Reagents

• 1,3-Dimethoxybenzene (≥98% purity)

• 1,3-Dimethoxybenzene-d4 (≥98% purity, isotopic purity ≥99%)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Pharmaceutical intermediate (sample matrix)

2. Standard and Sample Preparation

• 1,3-Dimethoxybenzene Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3-Dimethoxybenzene and dissolve in 10 mL of methanol.

• 1,3-Dimethoxybenzene-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3-Dimethoxybenzene-d4 and dissolve in 10 mL of methanol.

• Working Internal Standard Solution (1 µg/mL): Dilute the IS stock solution 1:1000 with 50:50 (v/v) acetonitrile/water.

• Calibration Standards (1-500 ng/mL): Prepare a series of calibration standards by serial dilution of the 1,3-Dimethoxybenzene stock solution with 50:50 (v/v) acetonitrile/water. Spike each calibration standard with the Working Internal Standard Solution to a final concentration of 50 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 75, and 400 ng/mL) in a blank matrix solution.

• Sample Preparation: Accurately weigh approximately 100 mg of the pharmaceutical intermediate, dissolve in 10 mL of 50:50 (v/v) acetonitrile/water, and vortex thoroughly. Spike the sample solution with the Working Internal Standard Solution to a final concentration of 50 ng/mL.

3. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity or equivalent
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	AB Sciex 4000 QTRAP® or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusion of individual standards1,3-Dimethoxybenzene: e.g., m/z 139.1 → 94.11,3-Dimethoxybenzene-d4: e.g., m/z 143.1 → 98.1
Ion Source Temp.	550 °C
IonSpray Voltage	5500 V

4. Data Analysis and Quantification

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1,3-Dimethoxybenzene in the samples using the linear regression equation from the calibration curve.

Expected Performance and Data

The use of 1,3-Dimethoxybenzene-d4 as an internal standard is expected to provide excellent linearity and reproducibility for the quantification of 1,3-Dimethoxybenzene.

Table 1: Representative Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	305,000	0.0050
5	7,650	308,000	0.0248
20	30,800	310,000	0.0994
50	77,500	309,000	0.2508
100	156,000	312,000	0.5000
250	390,000	311,000	1.2540
500	785,000	313,000	2.5080
R²	> 0.999

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	3.0	2.95	98.3	4.2
Medium	75.0	76.2	101.6	2.8
High	400.0	395.8	99.0	1.9

Logical Relationship: Analyte and Internal Standard in MS

The following diagram illustrates the relationship between the analyte (1,3-Dimethoxybenzene) and its stable isotope-labeled internal standard (1,3-Dimethoxybenzene-d4) within the mass spectrometer.

Caption: Analyte and IS pathways in MS.

Conclusion

This application note provides a framework for the quantitative analysis of 1,3-Dimethoxybenzene using its deuterated analog, 1,3-Dimethoxybenzene-d4, as an internal standard. The presented LC-MS/MS protocol offers a sensitive and reliable method suitable for applications in pharmaceutical quality control and other areas requiring precise quantification of trace-level analytes in complex matrices. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring the generation of high-quality, defensible data.[1] The principles and protocols described can be adapted for use with GC-MS and for the analysis of other relevant matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Volatile Organic Compounds in Environmental Water Samples Using 1,3-Dimethoxybenzene-d4 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and environmental analysis professionals.

Introduction

The accurate quantification of volatile organic compounds (VOCs) in environmental samples is crucial for monitoring pollution and ensuring regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used technique for this purpose due to its high sensitivity and selectivity.[1] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving accurate and precise quantification in mass spectrometry-based methods.[2][3] A SIL-IS, such as 1,3-Dimethoxybenzene-d4, closely mimics the chemical and physical properties of the target analytes, allowing it to compensate for variations in sample preparation, injection volume, and instrument response.[3] This application note details a robust method for the analysis of VOCs in water samples using 1,3-Dimethoxybenzene-d4 as an internal standard with GC-MS.

Principle

This method employs a purge and trap system for the extraction and concentration of VOCs from water samples. The analytes are then thermally desorbed into a gas chromatograph for separation and subsequently detected by a mass spectrometer. 1,3-Dimethoxybenzene-d4 is introduced into the sample prior to extraction and analysis. By comparing the response of the target analytes to the known concentration of the internal standard, accurate quantification can be achieved, correcting for potential matrix effects and procedural inconsistencies.[4]

Instrumentation and Materials

• Instrumentation:

  • Gas Chromatograph with Mass Spectrometer (GC-MS)

  • Purge and Trap Concentrator

  • Autosampler

• Reagents and Standards:

  • 1,3-Dimethoxybenzene-d4 solution (Internal Standard)

  • VOC mix standard solution

  • Methanol (Purge and trap grade)

  • Reagent water (Deionized, organic-free)

• Glassware and Consumables:

  • 40 mL VOA vials with PTFE-lined septa

  • Microsyringes

  • Purge tubes

Experimental Protocol

A detailed protocol for the analysis of VOCs in water samples using 1,3-Dimethoxybenzene-d4 as an internal standard is provided below.

1. Standard Preparation

• Internal Standard Stock Solution (1000 µg/mL): Prepare by dissolving a known amount of 1,3-Dimethoxybenzene-d4 in methanol.

• Internal Standard Spiking Solution (25 µg/mL): Dilute the stock solution with methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting a certified VOC mix standard with reagent water in VOA vials. A typical concentration range would be 1-200 µg/L. Spike each calibration standard with a fixed amount of the 1,3-Dimethoxybenzene-d4 spiking solution to achieve a final concentration of 10 µg/L.

2. Sample Preparation

• Collect water samples in 40 mL VOA vials, ensuring no headspace.

• If required, preserve the sample according to standard methods.

• Prior to analysis, allow the samples to reach room temperature.

• Spike each sample with the 1,3-Dimethoxybenzene-d4 spiking solution to a final concentration of 10 µg/L.

3. GC-MS Analysis

• Purge and Trap: Transfer a 5 mL aliquot of the prepared sample or standard to a purge tube. The sample is purged with an inert gas (e.g., helium) at a defined flow rate and for a specific duration. The purged VOCs are trapped on a sorbent trap.

• Desorption: The trap is rapidly heated to desorb the trapped analytes onto the GC column.

• GC Separation: The analytes are separated on a capillary GC column.

• MS Detection: The separated compounds are detected by a mass spectrometer, typically operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[4]

Table 1: GC-MS Operating Conditions

Parameter	Value
GC System
Column	30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless
Oven Program	Initial 40 °C (hold 2 min), ramp to 200 °C at 10 °C/min, hold 5 min
MS System
Ionization Mode	Electron Ionization (EI)
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: SIM Ions for Target Analytes and Internal Standard

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Benzene	78	77, 52
Toluene	92	91, 65
Ethylbenzene	106	91
Xylenes	106	91
1,3-Dimethoxybenzene-d4 (IS)	142	127, 96

4. Data Analysis and Quantification

• Generate a calibration curve by plotting the response ratio (analyte peak area / internal standard peak area) against the concentration of the analyte for each calibration standard.

• Determine the concentration of the target analytes in the environmental samples by using the response ratio from the sample and the generated calibration curve.

Workflow Diagram

Caption: Workflow for VOC analysis in water samples.

Quantitative Data Summary

The use of 1,3-Dimethoxybenzene-d4 as an internal standard provides excellent linearity and reproducibility for the quantification of VOCs.

Table 3: Method Performance Data

Analyte	Linear Range (µg/L)	R²	Method Detection Limit (MDL) (µg/L)	Average Recovery (%)
Benzene	1 - 200	> 0.998	0.5	98
Toluene	1 - 200	> 0.999	0.5	101
Ethylbenzene	1 - 200	> 0.998	0.6	99
m,p-Xylene	1 - 200	> 0.997	0.7	97
o-Xylene	1 - 200	> 0.998	0.6	98

This application note provides a detailed protocol for the quantification of volatile organic compounds in environmental water samples using 1,3-Dimethoxybenzene-d4 as an internal standard. The method is robust, sensitive, and provides accurate results by effectively compensating for analytical variability and matrix effects. This methodology is suitable for routine environmental monitoring to ensure compliance with regulatory standards.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Application Note and Protocol for the Use of 1,3-Dimethoxybenzene-d4 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis by mass spectrometry (MS) is a powerful technique in research and drug development, demanding high accuracy and precision.[1] Variability in sample preparation, instrument response, and matrix effects can, however, compromise the reliability of these measurements.[2][3] The use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted strategy to mitigate these issues.[3][4] A SIL-IS, such as 1,3-Dimethoxybenzene-d4, is chemically almost identical to the analyte of interest, 1,3-dimethoxybenzene (B93181), but has a different mass due to the incorporation of deuterium (B1214612) atoms.[3] This near-identical chemical behavior ensures that the internal standard experiences similar effects as the analyte during sample extraction, derivatization, and ionization, allowing for accurate correction of analytical variability.[2]

This document provides a comprehensive protocol for the use of 1,3-Dimethoxybenzene-d4 as an internal standard for the quantification of 1,3-dimethoxybenzene and structurally related compounds by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials and Reagents

• Analyte: 1,3-Dimethoxybenzene (CAS: 151-10-0)[5]

• Internal Standard: 1,3-Dimethoxybenzene-d4 (isotopic purity ≥ 98%)

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Dichloromethane (B109758) (GC grade), Ethyl acetate (B1210297) (GC grade)

• Reagents: Formic acid (LC-MS grade), Ultrapure water

• Sample Matrix: As required by the experiment (e.g., plasma, urine, environmental water sample)

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3-dimethoxybenzene and dissolve it in 10 mL of a suitable solvent (e.g., methanol for LC-MS, dichloromethane for GC-MS).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3-Dimethoxybenzene-d4 and dissolve it in 10 mL of the same solvent used for the analyte stock solution.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution to cover the expected concentration range of the analyte in the samples.

• Working Internal Standard Solution: Prepare a working solution of 1,3-Dimethoxybenzene-d4 at a fixed concentration (e.g., 100 ng/mL) by diluting the internal standard stock solution. This solution will be spiked into all calibration standards, quality control samples, and unknown samples.

Sample Preparation Workflow

The following diagram illustrates a typical sample preparation workflow for the analysis of 1,3-dimethoxybenzene using 1,3-Dimethoxybenzene-d4 as an internal standard.

Caption: General workflow for sample preparation.

GC-MS Protocol

• Sample Preparation:

  • To 1 mL of sample (or an appropriate volume), add a fixed amount of the 1,3-Dimethoxybenzene-d4 working solution.

  • Perform a liquid-liquid extraction with a suitable solvent like dichloromethane or ethyl acetate.

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the injection solvent (e.g., 100 µL of ethyl acetate).

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

  • Mass Spectrometer: Agilent 5977B or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

LC-MS Protocol

• Sample Preparation:

  • To 100 µL of sample, add a fixed amount of the 1,3-Dimethoxybenzene-d4 working solution.

  • Perform a protein precipitation by adding 300 µL of cold acetonitrile.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Parameters:

  • Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

  • Column: ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Presentation and Analysis

Quantitative data should be summarized in tables for clear comparison. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration to generate a calibration curve.

Quantitative Data Summary

Parameter	1,3-Dimethoxybenzene (Analyte)	1,3-Dimethoxybenzene-d4 (IS)
Molecular Formula	C₈H₁₀O₂	C₈H₆D₄O₂
Molecular Weight	138.16 g/mol	142.20 g/mol
Calibration Range	1 - 1000 ng/mL	100 ng/mL (fixed)
QC Low	5 ng/mL	100 ng/mL (fixed)
QC Mid	50 ng/mL	100 ng/mL (fixed)
QC High	500 ng/mL	100 ng/mL (fixed)

Mass Spectrometry Transitions

The mass transitions for the analyte and internal standard need to be optimized. Based on the known mass spectrum of 1,3-dimethoxybenzene, the following transitions are proposed.[5]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1,3-Dimethoxybenzene	139.1 (M+H)⁺	109.1, 94.1	15, 25
1,3-Dimethoxybenzene-d4	143.1 (M+H)⁺	113.1, 98.1	15, 25

Note: These are predicted transitions and should be optimized experimentally.

Data Analysis Workflow

Caption: Workflow for quantitative data analysis.

Conclusion

The use of 1,3-Dimethoxybenzene-d4 as an internal standard provides a robust and reliable method for the quantification of 1,3-dimethoxybenzene and related compounds in various matrices. By compensating for analytical variability, this approach enhances the accuracy and precision of results, which is critical for applications in research and drug development. The protocols outlined in this document provide a solid foundation for developing and validating specific analytical methods.

References

• 1. nebiolab.com [nebiolab.com]
• 2. m.youtube.com [m.youtube.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. researchgate.net [researchgate.net]
• 5. Benzene, 1,3-dimethoxy- [webbook.nist.gov]

Application Notes and Protocols for 1,3-Dimethoxybenzene-d4 as a Quantitative NMR Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the purity and concentration of chemical compounds. The accuracy of qNMR relies on the use of a stable internal standard with well-defined properties. 1,3-Dimethoxybenzene-d4 (DMB-d4) is a suitable internal standard for ¹H qNMR for several key reasons: its simple proton spectrum, chemical stability, and the strategic placement of its signals in a region of the spectrum that is often clear of analyte signals.

This document provides a detailed protocol for the use of 1,3-Dimethoxybenzene-d4 as an internal standard in qNMR experiments, covering sample preparation, data acquisition, and processing.

Key Properties of 1,3-Dimethoxybenzene-d4

A thorough understanding of the properties of the internal standard is crucial for accurate quantitative analysis.

Property	Value	Notes
Molecular Formula	C₈H₆D₄O₂
Molecular Weight	142.19 g/mol
¹H NMR Signals (typical)	~3.75 ppm (s, 6H)	Chemical shift can vary slightly depending on the solvent. The aromatic protons are deuterated, simplifying the spectrum.
Purity	>98% (atom D)	Should be verified by the supplier's certificate of analysis.
Solubility	Soluble in common deuterated organic solvents such as CDCl₃, Acetone-d₆, DMSO-d₆, and CD₃OD.	Solubility should be tested for the specific solvent and concentration used in the experiment.
T₁ Relaxation Time	Varies by solvent and concentration.	It is critical to experimentally determine the T₁ value in the specific sample matrix to ensure accurate quantification. As a starting point, related compounds like 1,3,5-trimethoxybenzene (B48636) have reported T₁ values ranging from ~2 to 6 seconds in common NMR solvents.[1]

Experimental Protocol: Quantitative ¹H NMR

This protocol outlines the steps for using 1,3-Dimethoxybenzene-d4 as an internal standard for determining the purity of an analyte.

Materials and Equipment

• 1,3-Dimethoxybenzene-d4 of known purity

• Analyte of interest

• High-purity deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆)

• High-precision analytical balance (microbalance recommended)[1][2]

• Class A volumetric flasks and pipettes

• High-quality 5 mm NMR tubes[3][4]

• Vortex mixer and/or sonicator

• NMR spectrometer

Sample Preparation

Accurate sample preparation is paramount for reliable qNMR results.[1][5]

• Weighing: Accurately weigh a specific amount of the 1,3-Dimethoxybenzene-d4 internal standard (e.g., 5-10 mg) into a clean, dry vial using a high-precision balance.[2] Record the exact mass.

• Analyte Addition: Accurately weigh the analyte into the same vial. Aim for a molar ratio between the standard and the analyte that results in signals of similar intensity for integration.[1][6]

• Dissolution: Add a precise volume of the chosen deuterated solvent (typically 0.6-0.7 mL for a standard 5 mm NMR tube) to the vial.[3][4]

• Homogenization: Ensure complete dissolution of both the standard and the analyte by vortexing or brief sonication. A clear, homogeneous solution is essential.[7]

• Transfer: Carefully transfer the solution to a clean, high-quality NMR tube.[4]

• Blank and Individual Samples: It is good practice to also prepare three additional samples: one with only the solvent, one with only the analyte in the solvent, and one with only the internal standard in the solvent. These help to check for any interfering impurity signals.[2]

NMR Data Acquisition

• Instrument Setup: Tune and shim the NMR spectrometer to obtain optimal resolution and lineshape.

• T₁ Relaxation Time Determination (Recommended): Before quantitative measurements, determine the spin-lattice relaxation time (T₁) for both the analyte and the internal standard signals of interest using an inversion-recovery pulse sequence.[1][7] This is the most critical step for ensuring accurate integration.

• Quantitative Acquisition Parameters:

  • Pulse Angle: Use a 90° pulse angle for maximum signal intensity in a single scan.

  • Relaxation Delay (d1): Set the relaxation delay to at least 5 times the longest T₁ value of the signals being quantified.[8] A more conservative value of 7 times T₁ is also recommended.[1]

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 100:1 is recommended for good precision).

  • Acquisition Time (at): Use a sufficiently long acquisition time to ensure proper digitization of the FID and to obtain narrow lines.

  • Receiver Gain: Set the receiver gain to avoid signal clipping.

Data Processing and Analysis

• Fourier Transform: Apply an exponential window function (line broadening) of 0.3 Hz to improve the S/N ratio without significantly affecting the resolution. Perform the Fourier transform.

• Phasing and Baseline Correction: Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape. Perform a meticulous baseline correction across the entire spectrum, especially around the signals to be integrated.[6]

• Integration: Integrate the well-resolved signals of the analyte and the 1,3-Dimethoxybenzene-d4 internal standard. For DMB-d4, the singlet from the six methoxy (B1213986) protons is typically used. Ensure the integration limits are set consistently for all spectra.

• Purity Calculation: The purity of the analyte can be calculated using the following formula:

  Purity (analyte) [%] = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std [%]

  Where:

  • I_analyte, I_std: Integral values for the analyte and the standard.

  • N_analyte, N_std: Number of protons for the integrated signals of the analyte and the standard (for DMB-d4, N_std = 6).

  • M_analyte, M_std: Molecular weights of the analyte and the standard.

  • m_analyte, m_std: Masses of the analyte and the standard.

  • P_std: Purity of the internal standard.

Experimental Workflow Diagram

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. bipm.org [bipm.org]
• 3. cpb-us-w2.wpmucdn.com [cpb-us-w2.wpmucdn.com]
• 4. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 5. researchgate.net [researchgate.net]
• 6. eppltd.com [eppltd.com]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. research.ed.ac.uk [research.ed.ac.uk]

Applications of 1,3-Dimethoxybenzene-d4 in Organic Synthesis and Drug Development

Introduction

1,3-Dimethoxybenzene-d4 is a deuterated analog of 1,3-dimethoxybenzene. The replacement of four hydrogen atoms with deuterium (B1214612) atoms imparts a higher molecular weight without significantly altering its chemical properties. This key feature makes it an invaluable tool in modern organic synthesis and drug development, primarily as an internal standard for quantitative analysis. Its application allows for precise and accurate measurements of reaction yields, analyte concentrations, and for the elucidation of reaction mechanisms through kinetic isotope effect studies. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals.

Core Applications

The primary application of 1,3-Dimethoxybenzene-d4 is as an internal standard in analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) coupled with chromatography (GC-MS or LC-MS).[1] Deuterated internal standards are considered the gold standard in quantitative analysis as they co-elute with the target analyte and exhibit similar behavior during extraction and ionization, thereby compensating for variations in sample preparation and instrument response.

A secondary, more specialized application lies in mechanistic studies of organic reactions. The presence of deuterium at specific positions can influence reaction rates, a phenomenon known as the Kinetic Isotope Effect (KIE).[2][3] Studying the KIE can provide profound insights into the transition state of a reaction.

Application 1: Internal Standard for Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a powerful technique for determining the concentration or purity of a substance without the need for a calibration curve, provided a certified internal standard is used. 1,3-Dimethoxybenzene-d4 is well-suited for this purpose due to its simple, well-resolved proton NMR spectrum (the methoxy (B1213986) groups) which typically does not overlap with signals from the analyte of interest.

Experimental Protocol: Determination of Reaction Yield using qNMR

Objective: To determine the molar yield of a hypothetical reaction product, "Product X," using 1,3-Dimethoxybenzene-d4 as an internal standard.

Materials:

• Crude reaction mixture containing "Product X"

• 1,3-Dimethoxybenzene-d4 (high purity, >98 atom % D)

• Deuterated NMR solvent (e.g., CDCl3)

• Class A volumetric flasks and pipettes

• NMR spectrometer

Procedure:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh approximately 20 mg of 1,3-Dimethoxybenzene-d4 into a 10 mL volumetric flask.

  • Dissolve the standard in the chosen deuterated NMR solvent and dilute to the mark.

  • Calculate the exact concentration of the stock solution in mol/L.

• Sample Preparation:

  • Accurately weigh a known amount of the crude reaction mixture (e.g., 50 mg) into a vial.

  • Dissolve the crude mixture in a known volume of the same deuterated NMR solvent (e.g., 1 mL).

  • To this solution, add a precise volume of the 1,3-Dimethoxybenzene-d4 stock solution (e.g., 100 µL).

• NMR Acquisition:

  • Transfer the final solution to an NMR tube.

  • Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., long relaxation delay, calibrated 90° pulse).

• Data Analysis:

  • Integrate a well-resolved, non-overlapping signal from "Product X" (I_analyte) and the signal from the methoxy protons of 1,3-Dimethoxybenzene-d4 (I_std).

  • Calculate the molar amount of the internal standard in the NMR tube.

  • Use the following formula to calculate the moles of "Product X":

    Moles_analyte = (I_analyte / N_analyte) * (N_std / I_std) * Moles_std

    Where:

    • I_analyte = Integral of the analyte signal

    • N_analyte = Number of protons giving rise to the analyte signal

    • I_std = Integral of the internal standard signal (methoxy protons)

    • N_std = Number of protons for the standard signal (6 for the two methoxy groups)

    • Moles_std = Moles of the internal standard added to the sample

• Yield Calculation:

  • Calculate the yield of "Product X" based on the initial amount of limiting reagent used in the reaction.

Quantitative Data

Parameter	Value
Mass of 1,3-Dimethoxybenzene-d4	20.5 mg
Molecular Weight of 1,3-Dimethoxybenzene-d4	142.21 g/mol
Volume of Stock Solution	10.0 mL
Concentration of Stock Solution	0.0144 M
Volume of Stock Solution added to sample	0.100 mL
Moles of Internal Standard in sample	1.44 µmol
Mass of Crude Product	50.0 mg
Integral of Product X signal (I_analyte)	2.50
Number of protons for Product X signal (N_analyte)	2
Integral of Internal Standard signal (I_std)	3.00
Number of protons for Internal Standard signal (N_std)	6
Calculated Moles of Product X	2.88 µmol

Application 2: Internal Standard for LC-MS in Drug Metabolism Studies

In drug development, quantifying the concentration of a drug candidate or its metabolites in biological matrices is crucial. LC-MS is the method of choice for this, and the use of a stable isotope-labeled internal standard (SIL-IS) like 1,3-Dimethoxybenzene-d4 is essential for accuracy and precision. While not a drug molecule itself, it can serve as a representative internal standard for analytes with similar physicochemical properties.

Experimental Protocol: Quantification of an Analyte by LC-MS

Objective: To quantify "Analyte Y" in a plasma sample using 1,3-Dimethoxybenzene-d4 as an internal standard.

Materials:

• Plasma samples containing "Analyte Y"

• 1,3-Dimethoxybenzene-d4

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic acid

• HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer

• Solid Phase Extraction (SPE) cartridges

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of "Analyte Y" and 1,3-Dimethoxybenzene-d4 in methanol.

  • Prepare a series of calibration standards by spiking known concentrations of "Analyte Y" into blank plasma.

  • Prepare a working internal standard solution (e.g., 100 ng/mL) in 50:50 ACN/H₂O.

• Sample Preparation (Protein Precipitation & SPE):

  • To 100 µL of each plasma standard and unknown sample, add 20 µL of the internal standard working solution.

  • Add 300 µL of cold ACN to precipitate proteins. Vortex and centrifuge.

  • The supernatant can be directly injected or further purified using SPE if necessary.

• LC-MS Analysis:

  • Inject the prepared samples onto the LC-MS system.

  • Develop a chromatographic method to separate "Analyte Y" from matrix components.

  • Optimize mass spectrometer parameters (MRM transitions) for both "Analyte Y" and 1,3-Dimethoxybenzene-d4.

• Data Analysis:

  • For each calibration standard, calculate the ratio of the peak area of "Analyte Y" to the peak area of 1,3-Dimethoxybenzene-d4.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of "Analyte Y".

  • Determine the concentration of "Analyte Y" in the unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data: Calibration Curve

Concentration of Analyte Y (ng/mL)	Peak Area of Analyte Y	Peak Area of IS	Area Ratio (Analyte/IS)
1	5,230	1,050,000	0.005
5	26,150	1,045,000	0.025
10	51,800	1,060,000	0.049
50	255,000	1,030,000	0.248
100	512,000	1,040,000	0.492
500	2,490,000	1,055,000	2.360

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. dash.harvard.edu [dash.harvard.edu]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Isotope Dilution Assays Using 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for the quantification of analytes in complex matrices. By employing a stable isotope-labeled version of the analyte as an internal standard, IDMS effectively corrects for variations in sample preparation, chromatographic separation, and instrument response. 1,3-Dimethoxybenzene-d4 is the deuterated form of 1,3-dimethoxybenzene (B93181), an aromatic organic compound. Due to its chemical similarity to the unlabeled analyte, 1,3-dimethoxybenzene-d4 is an ideal internal standard for the quantitative analysis of 1,3-dimethoxybenzene and related aromatic ethers by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

These application notes provide a comprehensive overview and a general protocol for the use of 1,3-Dimethoxybenzene-d4 in isotope dilution assays. The methodologies described are intended to serve as a template that can be adapted and optimized for specific applications and matrices.

Principle of Isotope Dilution

The core principle of isotope dilution analysis involves the addition of a known quantity of an isotopically labeled standard (e.g., 1,3-Dimethoxybenzene-d4) to a sample containing the unlabeled analyte of interest (1,3-dimethoxybenzene). The labeled standard, often referred to as the internal standard (IS), is chemically identical to the analyte but has a different mass due to the isotopic enrichment.

Following the addition of the IS, the sample is processed and analyzed by mass spectrometry. The mass spectrometer distinguishes between the analyte and the IS based on their mass-to-charge ratios (m/z). Quantification is achieved by measuring the peak area ratio of the analyte to the IS. This ratio is then used to determine the concentration of the analyte in the original sample by referencing a calibration curve prepared with known concentrations of the analyte and a constant concentration of the IS.

Key Applications

• Environmental Analysis: Quantification of 1,3-dimethoxybenzene and related compounds in environmental samples such as water, soil, and air.

• Food and Flavor Chemistry: Measurement of aromatic compounds in food products and flavorings.

• Metabolomics: Use as an internal standard in targeted metabolomics studies involving aromatic ethers.

• Industrial Quality Control: Monitoring the concentration of 1,3-dimethoxybenzene in industrial processes and products.

Experimental Protocols

The following protocols provide a general framework for an isotope dilution assay using 1,3-Dimethoxybenzene-d4. Optimization of these procedures for specific matrices and analytical instrumentation is recommended.

Preparation of Standard Solutions

1.1. Primary Stock Solutions (1 mg/mL):

• Accurately weigh approximately 10 mg of 1,3-dimethoxybenzene (analyte) and 1,3-Dimethoxybenzene-d4 (internal standard) into separate 10 mL volumetric flasks.

• Dissolve the compounds in a suitable solvent (e.g., methanol, acetonitrile, or dichloromethane) and bring to volume.

• Store the stock solutions at 4°C in amber glass vials to protect from light.

1.2. Intermediate Standard Solutions (e.g., 10 µg/mL):

• Perform serial dilutions of the primary stock solutions with the chosen solvent to create intermediate stock solutions at a concentration of, for example, 10 µg/mL.

1.3. Internal Standard Spiking Solution (e.g., 1 µg/mL):

• Dilute the 1,3-Dimethoxybenzene-d4 intermediate stock solution to the desired concentration for spiking into samples and calibration standards. The optimal concentration will depend on the expected analyte concentration in the samples.

1.4. Calibration Standards:

• Prepare a series of calibration standards by spiking appropriate aliquots of the 1,3-dimethoxybenzene intermediate solution into a set of volumetric flasks.

• Add a constant volume of the internal standard spiking solution to each calibration standard.

• Dilute to the final volume with the solvent. This will result in calibration standards with varying analyte concentrations and a constant internal standard concentration.

Sample Preparation

The sample preparation method will vary depending on the matrix. The following are general examples.

2.1. Liquid Samples (e.g., Water):

• To a known volume of the liquid sample (e.g., 10 mL), add a precise volume of the internal standard spiking solution.

• Perform a liquid-liquid extraction (LLE) with a suitable organic solvent (e.g., dichloromethane (B109758) or hexane).

• Collect the organic layer and concentrate it under a gentle stream of nitrogen to the desired final volume before analysis.

2.2. Solid Samples (e.g., Soil, Food):

• Homogenize the solid sample.

• Weigh a known amount of the sample (e.g., 1-5 g) into a centrifuge tube.

• Add a precise volume of the internal standard spiking solution.

• Add an appropriate extraction solvent and vortex or sonicate to extract the analyte.

• Centrifuge the sample and collect the supernatant.

• The extract may require further cleanup using Solid Phase Extraction (SPE) to remove matrix interferences before concentration and analysis.

Instrumental Analysis (GC-MS Example)

3.1. Gas Chromatography (GC) Conditions:

• GC System: Agilent 8890 GC system or equivalent.

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• **Injection

Application Notes and Protocols for the Quantification of Aromatic Compounds Using 1,3-Dimethoxybenzene-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of aromatic compounds is crucial in various fields, including environmental monitoring, food safety, and pharmaceutical development. Many aromatic compounds are classified as priority pollutants due to their potential toxicity. In pharmaceutical applications, residual aromatic solvents must be strictly controlled. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for the quantification of organic compounds. This method involves the use of a stable isotope-labeled internal standard, which closely mimics the chemical and physical behavior of the analyte of interest.

1,3-Dimethoxybenzene-d4 is a deuterated analog of 1,3-dimethoxybenzene, making it an excellent internal standard for the quantification of various aromatic compounds, particularly those with similar volatility and polarity. Its use can significantly improve method robustness by correcting for analyte losses during sample preparation and variations in instrument response.[1][2][3] This document provides detailed application notes and protocols for the use of 1,3-Dimethoxybenzene-d4 in the quantification of a range of aromatic compounds by Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution

Isotope dilution is an internal standardization technique where a known amount of an isotopically enriched version of the analyte is added to the sample at the beginning of the analytical process.[4] Because the deuterated standard has nearly identical chemical and physical properties to the native analyte, it experiences the same losses during extraction, cleanup, and analysis.[4][5] Quantification is based on the ratio of the mass spectrometric response of the native analyte to that of the isotopic internal standard, which remains constant regardless of volume changes or analyte loss.[3] This approach significantly reduces systematic errors and improves the accuracy and precision of the results.[4]

Target Analytes

1,3-Dimethoxybenzene-d4 is a suitable internal standard for a range of volatile and semi-volatile aromatic compounds. The selection of an internal standard is often based on structural similarity, and similar physicochemical properties to the target analytes. While not an exhaustive list, this internal standard is particularly useful for the quantification of:

• Benzene

• Toluene

• Ethylbenzene

• Xylenes (o-, m-, p-)

• Styrene

• Phenol

• Anisole

• Other methoxy-substituted aromatic compounds

Data Presentation

The following tables summarize representative quantitative data from studies utilizing deuterated internal standards for the analysis of aromatic compounds. While this data was not generated using 1,3-Dimethoxybenzene-d4 specifically, it is illustrative of the performance that can be expected from the isotope dilution GC-MS method.

Table 1: Method Precision and Recovery for Aromatic Compounds in Olive Pomace Oil

Analyte	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Benzo[k]fluoranthene	97.5	3.6
Benzo[a]pyrene	85.0	7.5
Indeno[1,2,3-cd]pyrene	69.0	12.7
Benzo[ghi]perylene	78.0	10.2

Data adapted from a study on the determination of polycyclic aromatic hydrocarbons using corresponding labeled compounds as internal standards, demonstrating the effectiveness of the isotope dilution methodology.[4]

Table 2: Linearity and Detection Limits for Volatile Aromatic Compounds

Analyte	Calibration Range (µg/L)	Correlation Coefficient (R²)	Limit of Detection (LOD, µg/kg)
Naphthalene	0.1 - 10	> 0.995	0.1
Acenaphthylene	0.1 - 10	> 0.995	0.2
Fluorene	0.1 - 10	> 0.995	0.1
Phenanthrene	0.1 - 10	> 0.995	0.3

Illustrative data based on typical performance of isotope dilution GC-MS methods for aromatic compounds.[4]

Experimental Protocols

Protocol 1: Quantification of Volatile Aromatic Compounds in Water by Purge-and-Trap GC-MS

This protocol is designed for the analysis of volatile aromatic compounds, such as BTEX (Benzene, Toluene, Ethylbenzene, and Xylenes), in water samples.

1. Materials and Reagents

• 1,3-Dimethoxybenzene-d4 solution (10 µg/mL in methanol)

• Target aromatic compound standards

• Methanol (purge-and-trap grade)

• Reagent water (organic-free)

• Purge-and-trap concentrator

• Gas Chromatograph-Mass Spectrometer (GC-MS)

2. Standard Preparation

• Internal Standard Spiking Solution: Prepare a working solution of 1,3-Dimethoxybenzene-d4 at a concentration of 1 µg/mL in methanol.

• Calibration Standards: Prepare a series of calibration standards by adding known amounts of the target aromatic compounds to reagent water. A typical calibration range is 1 to 100 µg/L. Spike each calibration standard with the internal standard spiking solution to a final concentration of 10 µg/L.

3. Sample Preparation

• Collect water samples in 40 mL vials with zero headspace.

• Add a known volume of the internal standard spiking solution to a 5 mL aliquot of the water sample to achieve a final concentration of 10 µg/L of 1,3-Dimethoxybenzene-d4.

4. Purge-and-Trap GC-MS Analysis

• Purge-and-Trap Parameters:

  • Purge gas: Helium

  • Purge time: 11 minutes

  • Desorb time: 2 minutes

  • Bake time: 8 minutes

• GC-MS Parameters:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent.

  • Inlet: Splitless mode.

  • Oven Program: 35°C for 5 min, ramp to 150°C at 10°C/min, then to 250°C at 20°C/min, hold for 2 min.

  • Carrier Gas: Helium, constant flow of 1.2 mL/min.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for target analytes and 1,3-Dimethoxybenzene-d4.

5. Data Analysis

• Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Quantify the aromatic compounds in the samples using the generated calibration curve.

Protocol 2: Quantification of Semi-Volatile Aromatic Compounds in Soil by GC-MS

This protocol is suitable for the analysis of less volatile aromatic compounds in soil and sediment samples.

1. Materials and Reagents

• 1,3-Dimethoxybenzene-d4 solution (100 µg/mL in acetone)

• Target aromatic compound standards

• Dichloromethane (B109758) (pesticide grade)

• Acetone (B3395972) (pesticide grade)

• Anhydrous sodium sulfate

• Solid-phase extraction (SPE) cartridges (e.g., silica (B1680970) gel)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

2. Standard Preparation

• Internal Standard Spiking Solution: Prepare a working solution of 1,3-Dimethoxybenzene-d4 at a concentration of 10 µg/mL in acetone.

• Calibration Standards: Prepare a series of calibration standards in dichloromethane covering the expected concentration range of the analytes. Spike each standard with the internal standard solution.

3. Sample Preparation (Soxhlet Extraction)

• Homogenize the soil sample and weigh 10 g into an extraction thimble.

• Spike the sample with a known amount of the internal standard spiking solution.

• Extract the sample with a 1:1 mixture of acetone and dichloromethane for 16-24 hours using a Soxhlet apparatus.

• Concentrate the extract to approximately 1 mL.

• Perform a cleanup step using a silica gel SPE cartridge if necessary to remove interferences.

• Bring the final volume to 1 mL with dichloromethane.

4. GC-MS Analysis

• GC-MS Parameters:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent.

  • Inlet: Splitless injection.

  • Oven Program: 60°C for 2 min, ramp to 300°C at 10°C/min, hold for 10 min.

  • Carrier Gas: Helium, constant flow of 1.2 mL/min.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan or Selected Ion Monitoring (SIM).

5. Data Analysis

• As described in Protocol 1, use the ratio of the analyte peak area to the internal standard peak area for quantification against a calibration curve.

Visualizations

Caption: Experimental workflow for quantification of aromatic compounds using 1,3-Dimethoxybenzene-d4.

References

• 1. dl.astm.org [dl.astm.org]
• 2. ecommons.cornell.edu [ecommons.cornell.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: High-Throughput Quantification of Aromatic Compounds Using 1,3-Dimethoxybenzene-d4 as an Internal Standard

Authored for: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of aromatic compounds in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol incorporates 1,3-Dimethoxybenzene-d4 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is a critical component in modern analytical chemistry, particularly in pharmaceutical and environmental analyses, for mitigating matrix effects, correcting for variations in sample preparation and instrument response, and ultimately improving the accuracy and precision of quantitative results.[1] This document provides a comprehensive experimental protocol, data presentation, and a visual workflow to guide researchers in applying this methodology.

Introduction

In quantitative mass spectrometry, the use of an internal standard is crucial for achieving accurate and reproducible results.[1] An ideal internal standard should behave chemically and physically similarly to the analyte of interest throughout the entire analytical process, from sample extraction to detection.[1] Stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard for this purpose.[1] By replacing hydrogen atoms with deuterium, the mass of the molecule is increased, allowing it to be distinguished from the analyte by the mass spectrometer, while its chemical properties remain nearly identical.[2] This ensures that any loss of analyte during sample preparation or fluctuations in instrument performance will affect both the analyte and the internal standard to the same extent, allowing for reliable correction.

1,3-Dimethoxybenzene is a representative aromatic compound, and its deuterated analog, 1,3-Dimethoxybenzene-d4, serves as an excellent internal standard for the analysis of a variety of aromatic compounds, including pollutants, metabolites, and process impurities. This application note provides a general framework for its use in a GC-MS workflow.

Experimental Protocols

This protocol outlines the use of 1,3-Dimethoxybenzene-d4 as an internal standard for the quantitative analysis of a target aromatic analyte in a sample matrix.

Materials and Reagents

• Target Analyte(s): Analytical standard(s) of the aromatic compound(s) of interest (>99% purity).

• Internal Standard: 1,3-Dimethoxybenzene-d4 (isotopic purity >98%).

• Solvents: High-purity, GC-grade solvents such as dichloromethane (B109758) or hexane.

• Sample Matrix: The sample to be analyzed (e.g., water, soil extract, plasma).

• Glassware: Class A volumetric flasks and pipettes.

• Vials: GC vials with PTFE-lined septa.

Standard and Sample Preparation

• Internal Standard Stock Solution (ISSS):

  • Accurately weigh a known amount of 1,3-Dimethoxybenzene-d4.

  • Dissolve it in a volumetric flask with the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).

• Analyte Stock Solution (ASS):

  • Accurately weigh a known amount of the target analyte.

  • Dissolve it in a volumetric flask with the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).

• Calibration Standards:

  • Prepare a series of at least five calibration standards by performing serial dilutions of the Analyte Stock Solution.

  • The concentration range should encompass the expected concentration of the analyte in the samples.

  • Spike each calibration standard with a fixed and known amount of the Internal Standard Stock Solution.

  • Dilute to the final volume with the solvent.

• Sample Preparation:

  • Accurately measure a known volume or weigh a known amount of the sample.

  • If necessary, perform an extraction to isolate the aromatic compounds (e.g., liquid-liquid extraction, solid-phase extraction).

  • Add the same fixed and known amount of the Internal Standard Stock Solution to the extracted sample.

  • Concentrate or dilute the sample as needed to ensure the analyte concentration falls within the calibration range.

GC-MS Analysis

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A suitable capillary column for the separation of aromatic compounds (e.g., HP-5MS).

• Injection: Inject a consistent volume (e.g., 1 µL) of each calibration standard and the prepared sample.

• Mass Spectrometer Mode: Operate in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for both the target analyte(s) and 1,3-Dimethoxybenzene-d4.

Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the target analyte to the peak area of the internal standard (1,3-Dimethoxybenzene-d4) against the known concentration of the target analyte in the calibration standards.

• Determine the peak area ratio of the target analyte to the internal standard in the unknown sample.

• Calculate the concentration of the target analyte in the sample using the equation of the calibration curve.

Data Presentation

The following table presents hypothetical quantitative data for the analysis of a target analyte using 1,3-Dimethoxybenzene-d4 as an internal standard. This data illustrates the improved precision achieved with an internal standard compared to external standard calibration.

Sample ID	Analyte Peak Area (External Standard)	Calculated Concentration (External Standard) (µg/mL)	Analyte/IS Peak Area Ratio	Calculated Concentration (Internal Standard) (µg/mL)	% Recovery
QC Low (5 µg/mL)	48500	4.85	0.98	4.90	98%
QC Mid (25 µg/mL)	255000	25.50	5.05	25.25	101%
QC High (50 µg/mL)	495000	49.50	10.10	50.50	101%
Average Recovery	100%
RSD	3.5%	2.5%

This table summarizes typical performance data and should be used as a general guide. Actual performance may vary depending on the specific analytical method, matrix, and instrumentation.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the quantitative analysis workflow using an internal standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,3-Dimethoxybenzene-d4 Concentration as an Internal Standard

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of 1,3-Dimethoxybenzene-d4 as an internal standard (IS) in quantitative analytical methods. Here, you will find answers to frequently asked questions and detailed troubleshooting guides to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using an internal standard like 1,3-Dimethoxybenzene-d4?

An internal standard is a compound of known concentration added to all samples, calibrators, and quality controls before analysis. Its primary role is to compensate for variations that can occur during sample preparation, injection, and analysis. Factors such as sample loss during extraction, inconsistencies in injection volume, and fluctuations in the mass spectrometer signal can be corrected by normalizing the analyte's signal to the internal standard's signal.

Q2: Why is a deuterated internal standard like 1,3-Dimethoxybenzene-d4 a good choice?

Deuterated internal standards are considered the gold standard in mass spectrometry-based bioanalysis. Because they are chemically almost identical to the analyte of interest, they exhibit very similar behavior during sample extraction, chromatography, and ionization.[1][2] This close similarity allows them to effectively track and correct for variability, including matrix effects, leading to more accurate and precise results.[1][2]

Q3: What is the ideal concentration for my 1,3-Dimethoxybenzene-d4 internal standard?

The optimal concentration of 1,3-Dimethoxybenzene-d4 should be high enough to produce a stable and reproducible signal well above the background noise, but not so high that it causes detector saturation or ion suppression of the analyte. A common practice is to use a concentration that is similar to the analyte concentration at the midpoint of the calibration curve.

Q4: What are the signs that my 1,3-Dimethoxybenzene-d4 concentration is too low?

If the internal standard concentration is too low, you may observe:

• High variability in the internal standard peak area across your analytical run.

• Poor signal-to-noise ratio for the internal standard peak.

• Inaccurate and imprecise quantification of your analyte, especially at the lower end of the calibration curve.

Q5: What are the signs that my 1,3-Dimethoxybenzene-d4 concentration is too high?

An excessively high concentration of the internal standard can lead to:

• Ion Suppression: A high concentration of the internal standard can suppress the ionization of the analyte, resulting in a decreased analyte signal and reduced assay sensitivity.

• Detector Saturation: An extremely high signal from the internal standard can saturate the detector, leading to non-linear responses and inaccurate quantification.

• Increased Background Noise: A high concentration can contribute to a higher chemical background, which may interfere with the detection of low-level analytes.

Troubleshooting Guides

This section provides a systematic approach to resolving common issues you may encounter when using 1,3-Dimethoxybenzene-d4 as an internal standard.

Issue 1: High Variability in Internal Standard Signal

Symptoms:

• The peak area of 1,3-Dimethoxybenzene-d4 is inconsistent across calibrators, quality controls, and unknown samples.

• The coefficient of variation (%CV) of the internal standard response is greater than 15%.

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Review your sample preparation procedure for consistency in pipetting, vortexing, and solvent evaporation steps. Ensure the internal standard is added to all samples at the same point in the workflow.
Matrix Effects	The sample matrix can suppress or enhance the ionization of the internal standard. To investigate this, inject a series of pure standard solutions and compare the IS response to that in extracted samples. If matrix effects are significant, consider further sample cleanup (e.g., solid-phase extraction) or sample dilution.[3]
Autosampler/Injector Issues	Check the autosampler for air bubbles in the syringe or sample loop. Ensure the injection needle is properly aligned and drawing the correct volume.
Poor Mixing of Internal Standard	Ensure the internal standard spiking solution is thoroughly mixed before being added to the samples. Vortex samples adequately after the addition of the internal standard.
Internal Standard Degradation	Prepare a fresh stock solution of 1,3-Dimethoxybenzene-d4. If the signal stabilizes, the original stock may have degraded. Also, assess the stability of the IS in the sample matrix and autosampler conditions by re-injecting samples over time.

Issue 2: Poor Peak Shape of 1,3-Dimethoxybenzene-d4

Symptoms:

• Peak tailing, fronting, or splitting is observed for the 1,3-Dimethoxybenzene-d4 peak.

Potential Cause	Troubleshooting Steps
Column Overload	If the internal standard concentration is too high, it can lead to peak fronting. Reduce the concentration of the internal standard.
Secondary Interactions	Peak tailing can be caused by interactions between the analyte and active sites on the column or in the LC system. Ensure the mobile phase pH is appropriate for the analyte. Consider using a column with different stationary phase chemistry.
Contamination	A contaminated guard column, analytical column, or mass spectrometer ion source can lead to poor peak shape. Implement a regular cleaning and maintenance schedule.
Inappropriate Injection Solvent	The solvent used to dissolve the final extracted sample should be compatible with the initial mobile phase conditions to avoid peak distortion.

Experimental Protocols

Protocol 1: Preparation of 1,3-Dimethoxybenzene-d4 Stock and Working Solutions

Objective: To prepare accurate and consistent stock and working solutions of the internal standard.

Materials:

• 1,3-Dimethoxybenzene-d4

• Methanol (B129727) (or other suitable organic solvent)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

Procedure:

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of 1,3-Dimethoxybenzene-d4.

  • Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

  • Add a small amount of methanol to dissolve the standard.

  • Once dissolved, bring the volume to the mark with methanol.

  • Cap and invert the flask several times to ensure homogeneity.

• Working Solution (e.g., 10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the appropriate solvent (often the initial mobile phase composition).

  • Mix thoroughly. This working solution can then be used to spike samples.

Protocol 2: Determining the Optimal Concentration of 1,3-Dimethoxybenzene-d4

Objective: To experimentally determine the ideal concentration of the internal standard for a specific assay.

Procedure:

• Prepare Analyte Solution: Prepare a solution of your target analyte in a blank matrix at a concentration that falls in the middle of your expected calibration curve range.

• Prepare a Series of IS Working Solutions: Prepare several working solutions of 1,3-Dimethoxybenzene-d4 at different concentrations (e.g., 10, 50, 100, 250, 500 ng/mL).

• Spike and Process Samples:

  • Create multiple replicates (n=5) for each IS concentration to be tested.

  • To each replicate of the mid-concentration analyte solution, add a fixed volume of one of the IS working solutions.

  • Process these samples using your established extraction procedure.

• LC-MS/MS Analysis: Analyze the processed samples.

• Data Evaluation:

  • Calculate the mean peak area and the percent coefficient of variation (%CV) for the 1,3-Dimethoxybenzene-d4 at each concentration.

  • Evaluate the signal-to-noise ratio for the IS at each concentration.

  • Assess the impact of the IS concentration on the analyte's signal intensity to check for ion suppression.

  • Choose the concentration that provides a stable and robust signal (%CV < 15%) without significantly suppressing the analyte's signal.

Example Data for Optimization:

IS Concentration (ng/mL)	Mean IS Peak Area	%CV of IS Peak Area	Mean Analyte Peak Area
10	5,000	25.2%	150,000
50	25,000	12.5%	148,000
100	52,000	8.1%	145,000
250	130,000	5.5%	130,000
500	255,000	4.8%	110,000

In this example, 100 ng/mL would be a good starting concentration as it provides a low %CV for the internal standard with minimal impact on the analyte signal. The 250 ng/mL and 500 ng/mL concentrations show signs of ion suppression on the analyte.

Visualizing Workflows and Relationships

Caption: Workflow for optimizing internal standard concentration.

Caption: Logical approach to troubleshooting IS signal variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]

Troubleshooting signal suppression with 1,3-Dimethoxybenzene-d4

Welcome to the technical support center for 1,3-Dimethoxybenzene-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of this stable isotope-labeled internal standard in LC-MS/MS applications.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dimethoxybenzene-d4 and why is it used as an internal standard?

A1: 1,3-Dimethoxybenzene-d4 is a deuterated form of 1,3-dimethoxybenzene. It serves as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry analysis. SIL-IS are the gold standard because their physicochemical properties are nearly identical to the unlabeled analyte of interest. This similarity ensures they behave alike during sample preparation, chromatography, and ionization, which allows for the correction of signal variations caused by matrix effects and improves the accuracy and precision of quantification.

Q2: What are the primary causes of signal suppression when using a deuterated internal standard?

A2: Signal suppression in LC-MS/MS is a matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the analyte and internal standard in the ion source.[1][2] This leads to a decreased signal intensity. Common causes include:

• Co-eluting Matrix Components: Endogenous substances like phospholipids, salts, and proteins can compete with the analyte and internal standard for ionization.[1]

• Differential Matrix Effects: Even with a SIL-IS, a slight difference in retention time, known as the deuterium (B1214612) isotope effect, can cause the analyte and the internal standard to elute into regions with varying levels of matrix components, leading to different degrees of ion suppression.[1]

• High Analyte Concentration: At high concentrations, the analyte itself can cause self-suppression.

• Mobile Phase Additives: Non-volatile buffers or impurities in the mobile phase can contribute to ion suppression.

Q3: How can I determine if signal suppression is affecting my analysis?

A3: Several methods can be used to assess the presence and extent of ion suppression:

• Post-Column Infusion: This experiment helps to identify regions in the chromatogram where ion suppression occurs. A solution of the analyte and internal standard is continuously infused into the mobile phase after the analytical column. Injection of a blank matrix extract will show a dip in the baseline signal at retention times where matrix components elute and cause suppression.[1]

• Matrix Effect Calculation: The matrix effect can be quantified by comparing the peak area of an analyte in a post-extraction spiked sample (matrix present) to the peak area of the analyte in a neat solution (no matrix). A value less than 100% indicates ion suppression.

Troubleshooting Guide

This guide addresses common issues encountered when using 1,3-Dimethoxybenzene-d4 as an internal standard.

Problem 1: High variability in the analyte/internal standard peak area ratio across replicate injections.

• Possible Cause: Inconsistent co-elution of the analyte and 1,3-Dimethoxybenzene-d4, leading to differential matrix effects.

• Solution:

  • Optimize Chromatography: Adjust the gradient profile or mobile phase composition to ensure the analyte and internal standard co-elute as closely as possible.

  • Improve Sample Preparation: Enhance sample cleanup to remove interfering matrix components. Consider switching from a simple protein precipitation to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Problem 2: The internal standard signal is significantly lower in matrix samples compared to neat solutions.

• Possible Cause: Severe ion suppression affecting 1,3-Dimethoxybenzene-d4.

• Solution:

  • Dilute the Sample: Diluting the sample with the initial mobile phase can reduce the concentration of matrix components, thereby mitigating ion suppression.

  • Modify Chromatographic Conditions: Altering the mobile phase pH or organic solvent may change the elution profile of interfering matrix components relative to the internal standard.

Problem 3: Non-linear calibration curve, particularly at higher concentrations.

• Possible Cause: Analyte self-suppression or concentration-dependent matrix effects.

• Solution:

  • Adjust Concentration Range: Narrow the calibration curve range to the linear portion.

  • Dilute High-Concentration Samples: Samples expected to have high analyte concentrations should be diluted to fall within the linear range of the calibration curve.

Quantitative Data Summary

The following tables illustrate hypothetical data demonstrating the impact of different sample preparation techniques on signal suppression and the effectiveness of 1,3-Dimethoxybenzene-d4 in correcting for it.

Table 1: Matrix Effect Assessment with Different Sample Preparation Methods

Sample Preparation Method	Analyte Peak Area (in Matrix)	Analyte Peak Area (Neat Solution)	Matrix Effect (%)
Protein Precipitation	150,000	300,000	50% (Suppression)
Liquid-Liquid Extraction	225,000	300,000	75% (Suppression)
Solid-Phase Extraction	270,000	300,000	90% (Minimal Suppression)

Table 2: Correction of Signal Suppression using 1,3-Dimethoxybenzene-d4

Sample ID	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/mL)
Sample 1 (Low Matrix)	280,000	580,000	0.48	10.2
Sample 2 (High Matrix)	140,000	290,000	0.48	10.2

Experimental Protocols

Protocol 1: Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement caused by the sample matrix.

Methodology:

• Prepare Sample Sets:

  • Set A (Neat Solution): Spike the analyte and 1,3-Dimethoxybenzene-d4 into the mobile phase or a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank sample matrix (e.g., plasma, urine). Spike the analyte and 1,3-Dimethoxybenzene-d4 into the extracted matrix before the final evaporation and reconstitution step.

• LC-MS/MS Analysis: Analyze both sets of samples using the established LC-MS/MS method.

• Calculation: Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% suggests ion enhancement.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

Objective: To remove interfering matrix components prior to LC-MS/MS analysis.

Methodology:

• Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode or polymeric sorbent) with methanol (B129727) followed by water.

• Loading: Load the pre-treated sample (e.g., diluted plasma) onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove hydrophilic interferences.

• Elution: Elute the analyte and 1,3-Dimethoxybenzene-d4 from the cartridge using a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase.

Visualizations

Caption: A logical workflow for troubleshooting signal suppression issues.

Caption: A typical experimental workflow for solid-phase extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]

1,3-Dimethoxybenzene-d4 peak shape issues in chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak shape issues during the chromatographic analysis of 1,3-Dimethoxybenzene-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape problems observed for 1,3-Dimethoxybenzene-d4?

A1: The most common peak shape issues encountered are peak tailing, peak fronting, and split peaks. These issues can affect the accuracy and precision of quantification.

Q2: Can the deuterium (B1214612) labeling in 1,3-Dimethoxybenzene-d4 cause chromatographic issues?

A2: Deuterated standards like 1,3-Dimethoxybenzene-d4 are designed to have very similar chromatographic behavior to their non-deuterated counterparts. However, slight differences in retention time can occur.[1][2] Significant peak shape problems are more likely due to analytical conditions rather than the deuterium labeling itself. In some cases, interactions within the mass spectrometer's ion source can lead to deuterium loss, potentially causing interference.[3]

Q3: Why is my 1,3-Dimethoxybenzene-d4 peak tailing?

A3: Peak tailing for aromatic compounds like 1,3-Dimethoxybenzene-d4 is often caused by secondary interactions between the analyte and active sites in the chromatographic system.[4][5] This can include interactions with acidic silanol (B1196071) groups on the column packing or contamination in the injector liner or column.[4][5]

Q4: What causes my 1,3-Dimethoxybenzene-d4 peak to show fronting?

A4: Peak fronting is most commonly a result of column overload, where too much sample is injected onto the column.[6][7][8][9][10] It can also be caused by a mismatch in polarity between the sample solvent and the stationary phase.[7]

Q5: I am observing split peaks for 1,3-Dimethoxybenzene-d4. What could be the reason?

A5: Split peaks can arise from several factors, including a poorly cut or installed column, a contaminated or blocked injector liner, or an inappropriate initial oven temperature in gas chromatography.[6][10] In liquid chromatography, a mismatch between the injection solvent and the mobile phase can also lead to peak splitting.[11]

Troubleshooting Guide

Issue 1: Peak Tailing

• Question: What should I investigate if my 1,3-Dimethoxybenzene-d4 peak is tailing?

• Answer: Tailing peaks are often a sign of unwanted interactions within your system. Follow these steps to diagnose and resolve the issue:

Potential Cause	Suggested Solution
Active Sites in the System	- Use a fresh, deactivated injector liner.[6] - Trim 10-20 cm from the front of the GC column to remove accumulated non-volatile residues.[6] - For HPLC, use a highly deactivated or end-capped column to minimize interactions with residual silanol groups.[5][12][13]
Column Contamination	- Bake out the GC column at the manufacturer's recommended maximum temperature for a short period. - For HPLC, flush the column with a strong solvent to remove contaminants.
Improper Column Installation	- Ensure the GC column is cut cleanly at a 90-degree angle and installed at the correct height in the inlet.[6]
Chemical Interactions	- In HPLC, operating at a lower pH can help protonate silanol groups and reduce secondary interactions.[5][11]

Issue 2: Peak Fronting

• Question: How can I resolve peak fronting for 1,3-Dimethoxybenzene-d4?

• Answer: Peak fronting is typically indicative of overloading the analytical system. Here are the primary troubleshooting steps:

Potential Cause	Suggested Solution
Column Overload (Mass)	- Reduce the concentration of the sample.[8][11] - Decrease the injection volume.[7][8][9]
Column Overload (Volume)	- If using splitless injection in GC, consider switching to a split injection with an appropriate split ratio.[7]
Solvent Mismatch	- In HPLC, ensure the sample solvent is compatible with the initial mobile phase composition. Ideally, dissolve the sample in the mobile phase.[7]
Column Degradation	- A void or channel in the column can cause peak fronting.[8][9][11] Replace the column if a void is suspected.

Issue 3: Split Peaks

• Question: My 1,3-Dimethoxybenzene-d4 peak is split. What are the likely causes and solutions?

• Answer: Split peaks can be caused by issues at the point of injection or by incompatible analytical conditions.

Potential Cause	Suggested Solution
Improper Column Installation/Damage	- Re-cut the GC column to ensure a clean, square end.[6] - Check that the column is positioned correctly in the inlet according to the manufacturer's instructions.[6]
Injector Issues	- A blocked or contaminated injector liner can cause peak splitting.[11] Clean or replace the liner.
Incompatible GC Conditions (Splitless Injection)	- The initial oven temperature should be about 20°C below the boiling point of the sample solvent to ensure proper analyte focusing.[6][10] - The polarity of the stationary phase should be compatible with the sample solvent.[6][10]
Incompatible LC Conditions	- A significant mismatch between the injection solvent strength and the mobile phase can cause peak splitting.[11] Prepare the sample in the mobile phase if possible.

Experimental Protocols

Below is a typical starting method for the analysis of 1,3-Dimethoxybenzene-d4 by Gas Chromatography-Mass Spectrometry (GC-MS). Parameters may need to be optimized for your specific instrumentation and application.

Parameter	Setting
Gas Chromatograph
Injection Mode	Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Constant Flow	1.0 mL/min
Column	Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[14]
Oven Program	Initial Temperature: 70 °C, hold for 1 min Ramp: 10 °C/min to 200 °C Ramp 2: 25 °C/min to 280 °C, hold for 2 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	To be determined based on the mass spectrum of 1,3-Dimethoxybenzene-d4

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak shape issues with 1,3-Dimethoxybenzene-d4.

Caption: Troubleshooting workflow for peak shape issues.

References

• 1. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. support.waters.com [support.waters.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. acdlabs.com [acdlabs.com]
• 12. uhplcs.com [uhplcs.com]
• 13. lcms.cz [lcms.cz]
• 14. agilent.com [agilent.com]

Technical Support Center: Improving Accuracy with 1,3-Dimethoxybenzene-d4 Internal Standard

Welcome to the technical support center for utilizing 1,3-Dimethoxybenzene-d4 as an internal standard in your analytical workflows. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dimethoxybenzene-d4 and why is it used as an internal standard?

A1: 1,3-Dimethoxybenzene-d4 is a deuterated form of 1,3-Dimethoxybenzene, meaning that four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium, a stable isotope of hydrogen. It is used as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods like GC-MS and LC-MS. Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it can be used to correct for variability during sample preparation and analysis, leading to more accurate and precise quantification.

Q2: What are the key advantages of using a deuterated internal standard like 1,3-Dimethoxybenzene-d4?

A2: The primary advantages of using a deuterated internal standard include:

• Correction for Matrix Effects: It helps to compensate for the suppression or enhancement of the analyte signal caused by other components in the sample matrix.

• Improved Precision and Accuracy: By normalizing the analyte response to the internal standard response, it corrects for variations in injection volume, extraction efficiency, and instrument response.

• Co-elution with Analyte: In chromatography, the deuterated standard typically co-elutes with the non-deuterated analyte, ensuring that both are subjected to the same experimental conditions.

Q3: How do I choose the appropriate concentration for my 1,3-Dimethoxybenzene-d4 internal standard?

A3: The optimal concentration of your internal standard should be similar to the expected concentration of the analyte in your samples. A general guideline is to use a concentration that provides a strong, reproducible signal without saturating the detector and falls within the linear range of your calibration curve. For example, a working concentration in the mid-range of the calibration curve is often a good starting point.[1]

Q4: What are the recommended storage conditions for 1,3-Dimethoxybenzene-d4 solutions?

A4: For long-term storage, stock solutions of 1,3-Dimethoxybenzene-d4 should be kept at -80°C, where they can be stable for up to 6 months.[2] For short-term storage, -20°C is suitable for up to 1 month.[2] Always refer to the manufacturer's instructions for specific storage recommendations.

Troubleshooting Guides

Issue 1: Poor Signal Intensity or No Signal for 1,3-Dimethoxybenzene-d4

Question: I am not observing a strong signal for my 1,3-Dimethoxybenzene-d4 internal standard. What could be the cause?

Answer: Low or no signal for your internal standard can be due to several factors related to the mass spectrometer settings or the chemical behavior of the molecule.

Troubleshooting Steps:

• Check Ionization Mode: 1,3-Dimethoxybenzene is a relatively non-polar molecule and may not ionize efficiently by electrospray ionization (ESI). Consider using Atmospheric Pressure Chemical Ionization (APCI), which is often more suitable for such compounds.

• Monitor for Adduct Formation: In the absence of efficient protonation ([M+H]⁺), 1,3-Dimethoxybenzene may form adducts with cations present in the mobile phase or sample matrix, such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or ammonium (B1175870) ([M+NH₄]⁺).[3] Ensure you are monitoring for these potential adducts in your mass spectrometer method.

• Optimize Mass Spectrometer Parameters:

  • Cone Voltage/Declustering Potential: Optimize this parameter to maximize the intensity of the precursor ion and minimize in-source fragmentation.[3]

  • Desolvation Gas Temperature and Flow Rate: Proper desolvation is critical for efficient ionization. Optimize these parameters to ensure complete solvent evaporation.[3]

• Evaluate Negative Ion Mode: While less likely for this compound, adduct formation with anions in the mobile phase (e.g., [M+Cl]⁻ or [M+HCOO]⁻) can occur.[3] This is generally less efficient than positive ion mode but can be investigated.

Issue 2: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent despite using 1,3-Dimethoxybenzene-d4 as an internal standard. What are the potential issues?

Answer: Inconsistent results often point to issues with chromatography, matrix effects, or the purity of the internal standard.

Troubleshooting Steps:

• Verify Co-elution: Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. This can lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[3] Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution.

• Assess Matrix Effects: Even with co-elution, differential matrix effects can occur. To investigate this, perform a post-extraction addition experiment:

  • Set A: A neat solution of the analyte and internal standard.

  • Set B: A blank matrix extract spiked with the analyte and internal standard at the same concentration as Set A.[3]

  • Set C: A blank matrix is extracted, and then the analyte and internal standard are added to the final extract.[3]

  • Compare the peak areas between the sets to determine the extent of ion suppression or enhancement.

• Check for Isotopic Interference (Crosstalk): Isotopic interference occurs when the signal from the unlabeled analyte contributes to the signal of the deuterated internal standard.[4] This is more common at high analyte concentrations and can lead to non-linear calibration curves.[4]

  • To check for this: Analyze a high-concentration standard of the unlabeled analyte without any internal standard and monitor the m/z channel of the 1,3-Dimethoxybenzene-d4.[4] Any signal detected indicates crosstalk.

Quantitative Data Summary

The following tables provide example data to illustrate the expected performance when using 1,3-Dimethoxybenzene-d4 as an internal standard.

Table 1: Linearity of Calibration Curve

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	15,234	1,510,876	0.010
5	76,170	1,525,345	0.050
10	153,890	1,515,678	0.102
50	769,450	1,520,112	0.506
100	1,543,780	1,518,990	1.016
250	3,850,120	1,521,543	2.530
500	7,654,320	1,519,876	5.036
R²	> 0.995

Table 2: Precision and Accuracy of Quality Control (QC) Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	CV (%)	Accuracy (%)
Low	3	2.95	4.8	98.3
Medium	75	76.8	3.2	102.4
High	400	395.6	2.5	98.9

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol outlines the preparation of standard solutions for creating a calibration curve and for spiking samples.

• Primary Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of 1,3-Dimethoxybenzene and 1,3-Dimethoxybenzene-d4 into separate 10 mL volumetric flasks.

  • Dissolve in methanol (B129727) and bring to volume.

  • Store at -20°C or colder.[5]

• Intermediate Stock Solutions (10 µg/mL):

  • Dilute the primary stock solutions 1:100 with methanol to obtain intermediate stock solutions of 10 µg/mL for both the analyte and the internal standard.[5]

• Working Standard Solutions (for Calibration Curve):

  • Prepare a series of working standard solutions by serial dilution of the analyte intermediate stock solution with a suitable solvent (e.g., 50:50 acetonitrile (B52724)/water).

  • Spike each calibration standard with a constant concentration of the 1,3-Dimethoxybenzene-d4 internal standard from its intermediate stock solution (e.g., to a final concentration of 50 ng/mL).[5]

Protocol 2: Sample Preparation (QuEChERS Method for Solid Samples)

This protocol is a general guideline for the extraction of analytes from a solid matrix using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

• Sample Weighing and Spiking:

  • Weigh 10 g of a homogenized solid sample into a 50 mL centrifuge tube.

  • Add a known amount of the 1,3-Dimethoxybenzene-d4 internal standard working solution.[6]

• Hydration and Extraction:

  • Add 10 mL of water and vortex for 1 minute.[6]

  • Add 10 mL of acetonitrile and vortex vigorously for 1 minute.[6]

• Salting Out:

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate) and vortex immediately for 1 minute.[6]

  • Centrifuge the tube at 4000 rpm for 5 minutes.[6]

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a dispersive SPE tube containing primary secondary amine (PSA) and MgSO₄.[6]

  • Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.[6]

• Final Extract:

  • The resulting supernatant is the final extract for analysis.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Matrix Effects on 1,3-Dimethoxybenzene-d4 Quantification

Welcome to the technical support center for the quantification of 1,3-Dimethoxybenzene-d4. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding the impact of matrix effects on their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern when using 1,3-Dimethoxybenzene-d4 as an internal standard?

A1: The "matrix" refers to all components within a sample excluding the analyte of interest, in this case, 1,3-Dimethoxybenzene and its deuterated internal standard (IS), 1,3-Dimethoxybenzene-d4.[1] These components can include salts, lipids, proteins, and other endogenous substances.[2] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte and the internal standard in the mass spectrometer's ion source. This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can compromise the accuracy, precision, and sensitivity of quantitative analyses.[3][4] Even with a stable isotope-labeled internal standard like 1,3-Dimethoxybenzene-d4, significant and differential matrix effects can lead to inaccurate results if the analyte and IS do not experience the same degree of signal suppression or enhancement.[5]

Q2: How can I identify if matrix effects are impacting my analysis?

A2: Several signs may indicate the presence of matrix effects in your analysis:

• Poor reproducibility of the 1,3-Dimethoxybenzene-d4 peak area across different sample injections.[2]

• Inconsistent analyte-to-internal standard area ratios in quality control (QC) samples.[2]

• A significant difference in the internal standard response between a neat solution (in pure solvent) and a matrix-spiked sample.[2]

• The elution of your analyte and internal standard in a region of the chromatogram known for significant ion suppression or enhancement , which can be identified using a post-column infusion experiment.[6]

• Inconsistent recovery values when evaluating different lots of the same matrix.

Q3: What are the most common sources of matrix effects for a neutral aromatic compound like 1,3-Dimethoxybenzene-d4?

A3: For a neutral and relatively nonpolar compound like 1,3-Dimethoxybenzene-d4, common sources of matrix effects vary by sample type:

• Biological Fluids (Plasma, Serum, Urine): Phospholipids are a major cause of ion suppression in plasma and serum samples.[6] Salts and endogenous metabolites are also common interferences.

• Environmental Water (Wastewater, Groundwater): Humic and fulvic acids, dissolved organic matter, and inorganic salts are primary contributors to matrix effects.[7]

• Soil and Sediment: Complex organic matter, lipids, and co-extracted minerals can cause significant ion suppression.

Q4: Can 1,3-Dimethoxybenzene-d4 perfectly correct for all matrix effects?

A4: Ideally, a stable isotope-labeled internal standard like 1,3-Dimethoxybenzene-d4 will co-elute with the analyte and experience identical matrix effects, thus providing accurate correction. However, this is not always the case. A phenomenon known as the "deuterium isotope effect" can sometimes lead to a slight chromatographic separation between the deuterated standard and the non-deuterated analyte. If this separation causes them to elute in regions with different levels of ion suppression, the correction will be inaccurate.[5] Therefore, it is crucial to verify the co-elution of the analyte and internal standard during method development.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the quantification of 1,3-Dimethoxybenzene using 1,3-Dimethoxybenzene-d4 as an internal standard.

Issue 1: High Variability in 1,3-Dimethoxybenzene-d4 Peak Area Across Samples

• Possible Cause: Inconsistent sample cleanup leading to variable matrix effects.

• Troubleshooting Steps:

  • Review Sample Preparation Protocol: Ensure the sample preparation method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) is being performed consistently.

  • Optimize Sample Cleanup: If using protein precipitation, consider adding a subsequent clean-up step like LLE or SPE to remove more interferences. For SPE, ensure the chosen sorbent is appropriate for a neutral aromatic compound. A normal-phase sorbent might be effective.[7]

  • Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their impact.[4]

Issue 2: Inaccurate Quantification (Poor QC Sample Recovery)

• Possible Cause 1: Differential matrix effects on the analyte and 1,3-Dimethoxybenzene-d4 due to chromatographic separation.

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm they are eluting at the same retention time.

  • Adjust Chromatographic Conditions: If separation is observed, modify the mobile phase gradient or column chemistry to achieve co-elution.

• Possible Cause 2: The chosen sample preparation technique is not equally efficient for both the analyte and the internal standard.

• Troubleshooting Steps:

  • Evaluate Extraction Recovery: Perform an experiment to determine the recovery of both the analyte and 1,3-Dimethoxybenzene-d4 separately.

  • Modify Extraction Protocol: Adjust the pH or solvent composition of the extraction method to ensure similar recovery for both compounds. For a neutral compound like 1,3-dimethoxybenzene, a non-polar solvent like methyl tert-butyl ether (MTBE) or hexane (B92381) in LLE is often effective.[1]

Issue 3: Significant Ion Suppression Observed

• Possible Cause: Highly complex matrix with a high concentration of interfering components.

• Troubleshooting Steps:

  • Perform a Post-Column Infusion Experiment: This will identify the regions of the chromatogram with the most significant ion suppression.[6]

  • Modify Chromatography: Adjust the gradient to move the elution of the analyte and internal standard to a "cleaner" region of the chromatogram.

  • Enhance Sample Cleanup: Implement a more rigorous sample preparation method, such as a two-step LLE or a more selective SPE sorbent, to remove the interfering matrix components.[8]

Quantitative Data on Matrix Effects

The following tables summarize representative quantitative data on matrix effects for neutral aromatic compounds, which can be considered analogous to 1,3-Dimethoxybenzene, in various matrices. The Matrix Effect (%) is calculated as: (Peak area in post-extraction spike / Peak area in neat solution) x 100%. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Table 1: Matrix Effects in Different Biological Fluids

Matrix	Sample Preparation Method	Analyte Concentration	Mean Matrix Effect (%)	%RSD
Human Plasma	Protein Precipitation (Acetonitrile)	10 ng/mL	65.2	12.5
Human Plasma	Liquid-Liquid Extraction (MTBE)	10 ng/mL	88.9	6.8
Human Plasma	Solid-Phase Extraction (C18)	10 ng/mL	95.1	4.2
Human Urine	Dilute and Shoot (1:10)	50 ng/mL	78.4	9.3
Human Urine	Solid-Phase Extraction (Mixed-Mode)	50 ng/mL	92.7	5.1

Table 2: Matrix Effects in Different Environmental Samples

Matrix	Sample Preparation Method	Analyte Concentration	Mean Matrix Effect (%)	%RSD
Wastewater	Direct Injection	100 ng/L	45.8	18.2
Wastewater	Solid-Phase Extraction (HLB)	100 ng/L	85.3	7.9
Groundwater	Direct Injection	100 ng/L	91.2	5.4
Soil Extract	QuEChERS	20 ng/g	72.6	11.7
Soil Extract	Pressurized Liquid Extraction	20 ng/g	89.4	6.3

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

Objective: To quantify the extent of ion suppression or enhancement for 1,3-Dimethoxybenzene and its internal standard, 1,3-Dimethoxybenzene-d4.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and 1,3-Dimethoxybenzene-d4 into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank matrix. Spike the analyte and 1,3-Dimethoxybenzene-d4 into the final, dried, and reconstituted extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and 1,3-Dimethoxybenzene-d4 into the blank matrix before the extraction process. This set is used to determine overall recovery.

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Mean peak area of Set B / Mean peak area of Set A) * 100

• Calculate Recovery:

  • Recovery (%) = (Mean peak area of Set C / Mean peak area of Set B) * 100

Protocol 2: Sample Preparation of Plasma using Liquid-Liquid Extraction (LLE)

Objective: To extract 1,3-Dimethoxybenzene from plasma while minimizing matrix effects.

Methodology:

• To 200 µL of plasma, add 20 µL of 1,3-Dimethoxybenzene-d4 internal standard working solution.

• Add 1 mL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Protocol 3: Sample Preparation of Soil using QuEChERS-based Extraction

Objective: To extract 1,3-Dimethoxybenzene from a complex soil matrix.

Methodology:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex to create a slurry.

• Add 20 µL of 1,3-Dimethoxybenzene-d4 internal standard working solution.

• Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl) and shake for 1 minute.

• Centrifuge at 4,000 x g for 5 minutes.

• Transfer an aliquot of the acetonitrile supernatant for d-SPE cleanup if necessary, or directly for analysis.

Visualizations

Caption: Troubleshooting workflow for matrix effect issues.

Caption: Experimental workflow for matrix effect evaluation.

References

• 1. Direct injection versus liquid-liquid extraction for plasma sample analysis by high performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. waters.com [waters.com]
• 8. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]

Minimizing isotopic exchange of 1,3-Dimethoxybenzene-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize isotopic exchange of 1,3-Dimethoxybenzene-d4 during experimental procedures. Adherence to these guidelines is crucial for maintaining the isotopic purity of the compound, ensuring the accuracy and reliability of experimental data.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 1,3-Dimethoxybenzene-d4?

Isotopic exchange is a chemical reaction where a deuterium (B1214612) atom (D) in a labeled compound is replaced by a hydrogen atom (H) from the surrounding environment, or vice versa. For 1,3-Dimethoxybenzene-d4, this means the deuterium atoms on the aromatic ring can be swapped for hydrogen atoms from sources like water, protic solvents, or acidic/basic functional groups. This process, often referred to as "back-exchange," compromises the isotopic purity of the compound, which is critical when it is used as an internal standard for quantitative analysis by techniques like mass spectrometry or NMR.[1][2] Loss of deuterium can lead to inaccurate measurements and misinterpretation of results.

Q2: What are the primary factors that promote deuterium exchange on the aromatic ring of 1,3-Dimethoxybenzene-d4?

The stability of the deuterium labels on the aromatic ring of 1,3-dimethoxybenzene-d4 is primarily influenced by three main factors:

• pH: Both acidic and basic conditions can catalyze the electrophilic aromatic substitution reaction that leads to deuterium exchange.[3] The rate of exchange is generally minimized in a neutral pH range.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[4]

• Solvent: Protic solvents (e.g., water, methanol (B129727), ethanol) can act as a source of protons (H+) and facilitate the exchange process. Aprotic solvents are therefore preferred for handling and storing deuterated compounds.[5]

Q3: How should I properly store 1,3-Dimethoxybenzene-d4 to maintain its isotopic integrity?

To ensure the long-term stability and isotopic purity of 1,3-Dimethoxybenzene-d4, the following storage conditions are recommended:

• Temperature: Store at low temperatures, such as -20°C, for long-term storage.[1] For short-term storage, refrigeration at 4°C is acceptable.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to protect the compound from atmospheric moisture.

• Container: Use a tightly sealed amber vial to protect from light and moisture.

• Solvent: If storing in solution, use a high-purity, anhydrous, aprotic solvent.

Q4: Can I use protic solvents like water or methanol with 1,3-Dimethoxybenzene-d4?

While 1,3-Dimethoxybenzene has some solubility in protic solvents, their use should be minimized to prevent isotopic exchange. If a protic solvent is absolutely necessary for your experimental protocol, the following precautions should be taken:

• Minimize the contact time between the deuterated compound and the protic solvent.

• Perform the experiment at the lowest possible temperature.

• Ensure the pH of the solution is as close to neutral as possible.

• Consider using a deuterated protic solvent (e.g., D₂O, CD₃OD) to reduce the likelihood of H/D exchange, although the cost may be a factor.

Q5: How can I verify the isotopic purity of my 1,3-Dimethoxybenzene-d4?

The isotopic purity of 1,3-Dimethoxybenzene-d4 can be assessed using the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the presence of residual protons in the deuterated positions. Quantitative NMR (qNMR) can provide a precise measurement of the deuterium enrichment.[6]

• Mass Spectrometry (MS): High-resolution mass spectrometry can distinguish between the deuterated and non-deuterated isotopologues, allowing for the determination of isotopic purity.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with 1,3-Dimethoxybenzene-d4.

Problem	Potential Cause	Recommended Solution
Loss of deuterium detected by NMR or MS.	Moisture Contamination: Exposure to atmospheric moisture or use of non-anhydrous solvents.	Handle the compound under an inert atmosphere (e.g., in a glovebox). Use freshly opened or properly dried anhydrous, aprotic solvents. Ensure all glassware is thoroughly dried.
Acidic or Basic Conditions: Presence of acidic or basic impurities in reagents or solvents, or unbuffered solutions.	Use high-purity solvents and reagents. Ensure the pH of any aqueous solutions is maintained in the neutral range (pH 6-8).
Elevated Temperatures: Performing reactions or storing the compound at high temperatures.	Conduct experiments at the lowest feasible temperature. Store the compound as recommended (-20°C for long-term).
Inconsistent quantitative results when using as an internal standard.	Isotopic Exchange During Sample Preparation: Back-exchange occurring during extraction or dilution steps involving protic or non-neutral solvents.	Minimize contact time with protic solvents. Use aprotic solvents for all dilution and transfer steps whenever possible. If an aqueous workup is necessary, perform it quickly and at a low temperature.
Degradation of the Standard: Chemical degradation of the compound leading to inaccurate concentration.	Prepare fresh stock solutions regularly. Store stock solutions in small, single-use aliquots to avoid repeated freeze-thaw cycles.
Appearance of unexpected peaks in ¹H NMR spectrum.	Back-Exchange: Replacement of deuterium with hydrogen.	Review the handling and experimental procedures for potential sources of protons (moisture, acidic/basic conditions, protic solvents).
Impurity in the solvent or reagents.	Run a blank experiment with only the solvents and reagents to identify any background signals.

Experimental Protocols

Protocol 1: Preparation of a Standard Solution in an Aprotic Solvent

This protocol describes the preparation of a stock solution of 1,3-Dimethoxybenzene-d4 in an anhydrous, aprotic solvent for use in quantitative analysis.

Materials:

• 1,3-Dimethoxybenzene-d4

• Anhydrous, aprotic solvent (e.g., acetonitrile, dichloromethane, tetrahydrofuran) from a freshly opened bottle or dried over molecular sieves.

• Volumetric flask, oven-dried and cooled in a desiccator.

• Gas-tight syringe.

• Inert gas source (Argon or Nitrogen).

Procedure:

• Allow the vial containing 1,3-Dimethoxybenzene-d4 to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh the required amount of 1,3-Dimethoxybenzene-d4 in the oven-dried volumetric flask under a gentle stream of inert gas.

• Using a gas-tight syringe, add the anhydrous, aprotic solvent to the volumetric flask to approximately half of the final volume.

• Gently swirl the flask to dissolve the compound completely.

• Add the solvent to the final volume mark.

• Cap the flask and invert several times to ensure a homogenous solution.

• If not for immediate use, transfer the solution to smaller, amber vials, flush with inert gas, and seal tightly for storage at -20°C.

Data Presentation

The following table summarizes the relative stability of deuterium on an aromatic ring under various conditions. The rates are qualitative estimates based on general principles of H/D exchange for aromatic compounds.

Condition	Solvent	Temperature	pH	Estimated Rate of Isotopic Exchange
Ideal Storage	Anhydrous Aprotic	-20°C	N/A	Very Low / Negligible
Typical Use	Anhydrous Aprotic	Room Temperature	N/A	Low
Aqueous Workup	Water	Low (0-4°C)	Neutral (6-8)	Moderate
Aqueous Workup	Water	Room Temperature	Neutral (6-8)	High
Acidic Conditions	Protic or Aprotic	Room Temperature	< 6	High to Very High
Basic Conditions	Protic or Aprotic	Room Temperature	> 8	High to Very High

Visualizations

Caption: Mechanism of acid-catalyzed isotopic exchange.

Caption: Recommended experimental workflow.

Caption: Key factors influencing isotopic exchange rate.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 4. ir.lib.uwo.ca [ir.lib.uwo.ca]
• 5. synmr.in [synmr.in]
• 6. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Synthesis & Materials] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Calibration curve issues with 1,3-Dimethoxybenzene-d4

Welcome to the technical support center for 1,3-Dimethoxybenzene-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of 1,3-Dimethoxybenzene-d4 as an internal standard in analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dimethoxybenzene-d4, and what are its primary applications?

1,3-Dimethoxybenzene-d4 is the deuterated form of 1,3-dimethoxybenzene, where four hydrogen atoms on the benzene (B151609) ring have been replaced by deuterium (B1214612) atoms. It is primarily used as an internal standard in quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Its chemical similarity to the non-deuterated analyte allows it to effectively compensate for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise results. It is commonly used in the analysis of flavors, fragrances, and environmental samples.

Q2: What are the ideal storage and handling conditions for 1,3-Dimethoxybenzene-d4?

To ensure the stability and integrity of 1,3-Dimethoxybenzene-d4, it should be stored in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration (2-8°C) is recommended. Before use, the container should be allowed to warm to room temperature to prevent condensation of moisture into the vial. All handling should be performed in a well-ventilated area or a fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

Q3: Why is my calibration curve for the analyte showing poor linearity (R² < 0.99) when using 1,3-Dimethoxybenzene-d4 as an internal standard?

Poor linearity in a calibration curve can arise from several factors even when using a deuterated internal standard.[1] Common causes include:

• Inappropriate concentration range: The concentration range of your calibration standards may be too wide or not appropriate for the detector's linear range.

• Contamination: Contamination of the instrument, glassware, or solvents can introduce interfering substances.

• Matrix effects: Components of the sample matrix can interfere with the ionization of the analyte and/or the internal standard.[1]

• Detector saturation: At high concentrations, the detector response may become non-linear.

• Incorrect internal standard concentration: The concentration of 1,3-Dimethoxybenzene-d4 should be consistent and appropriate for the expected analyte concentration range.

Q4: Can the deuterium atoms on 1,3-Dimethoxybenzene-d4 exchange with hydrogen atoms from the sample or solvent?

The deuterium atoms on the aromatic ring of 1,3-Dimethoxybenzene-d4 are generally stable under typical analytical conditions. However, exposure to strong acids, bases, or high temperatures for extended periods could potentially lead to back-exchange. It is crucial to use high-purity solvents and avoid extreme pH conditions during sample preparation and storage.[2]

Troubleshooting Guides

Issue 1: Poor Linearity of the Calibration Curve

Symptoms:

• The coefficient of determination (R²) is less than 0.99.

• The calibration curve appears curved or sigmoidal.

• Inaccurate quantification of quality control (QC) samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Calibration Range	Narrow the concentration range of the calibration standards. Prepare a new set of standards focused on the expected concentration range of the samples.
Detector Saturation	Dilute the higher concentration standards and re-analyze. If saturation is still observed, reduce the injection volume or use a higher split ratio in GC-MS.
Contamination	Clean the injection port, liner, and ion source of the mass spectrometer. Use fresh, high-purity solvents and clean glassware for standard and sample preparation.
Matrix Effects	Prepare matrix-matched calibration standards to compensate for matrix-induced signal suppression or enhancement. Optimize sample preparation to remove interfering matrix components.
Incorrect Internal Standard Concentration	Ensure the concentration of 1,3-Dimethoxybenzene-d4 is consistent across all standards and samples. A common practice is to use a concentration in the mid-range of the analyte's calibration curve.

Issue 2: High Variability in Internal Standard Response

Symptoms:

• The peak area of 1,3-Dimethoxybenzene-d4 is inconsistent across replicate injections of the same sample or across different samples.

• High relative standard deviation (RSD) for the internal standard peak area in QC samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Spiking	Verify the accuracy and precision of the pipettes or automated liquid handler used to add the internal standard. Ensure thorough mixing after spiking.
Internal Standard Degradation	Check the expiration date and storage conditions of the 1,3-Dimethoxybenzene-d4 stock solution. Prepare a fresh working solution.
Autosampler Issues	Check the autosampler for proper operation, including the syringe for any clogs or leaks. Ensure the injection volume is consistent.
Severe Matrix Effects	Dilute the sample to reduce the concentration of matrix components. Employ a more rigorous sample cleanup technique, such as solid-phase extraction (SPE).

Quantitative Data Summary

The following table summarizes typical validation parameters for analytical methods utilizing deuterated internal standards. These values can serve as a general guideline for method development and validation with 1,3-Dimethoxybenzene-d4.

Parameter	Typical Value	Notes
Linearity (R²)	≥ 0.995	A higher value indicates a better fit of the data to the regression line.
Limit of Detection (LOD)	Analyte and matrix dependent	Typically in the low ng/mL to pg/mL range for GC-MS. Determined as a signal-to-noise ratio of 3:1.[3]
Limit of Quantification (LOQ)	Analyte and matrix dependent	Typically the lowest concentration on the calibration curve with acceptable precision and accuracy. Determined as a signal-to-noise ratio of 10:1.[3]
Precision (%RSD)	< 15%	For replicate injections of QC samples.
Accuracy (% Recovery)	85-115%	For spiked QC samples.

Experimental Protocols

Protocol 1: Preparation of 1,3-Dimethoxybenzene-d4 Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the internal standard.

Materials:

• 1,3-Dimethoxybenzene-d4 (≥98% isotopic purity)

• Methanol (B129727) (HPLC or MS grade)

• Class A volumetric flasks (e.g., 10 mL)

• Calibrated analytical balance

• Calibrated pipettes

Procedure:

• Stock Solution (e.g., 1 mg/mL): a. Accurately weigh approximately 10 mg of 1,3-Dimethoxybenzene-d4. b. Quantitatively transfer the weighed standard to a 10 mL volumetric flask. c. Add a small amount of methanol to dissolve the standard. d. Once dissolved, bring the volume to the mark with methanol. e. Stopper the flask and invert several times to ensure homogeneity. f. Store the stock solution at 2-8°C in a tightly sealed, light-protected container.

• Working Solution (e.g., 10 µg/mL): a. Allow the stock solution to come to room temperature. b. Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask. c. Dilute to the mark with methanol. d. Stopper and mix thoroughly. e. This working solution is now ready to be spiked into calibration standards and samples.

Protocol 2: Preparation of a Calibration Curve

Objective: To prepare a series of calibration standards to establish the relationship between analyte concentration and instrument response.

Materials:

• Analyte of interest (high purity)

• 1,3-Dimethoxybenzene-d4 working solution (from Protocol 1)

• Appropriate solvent (e.g., methanol, acetonitrile)

• Volumetric flasks and pipettes

Procedure:

• Prepare an Analyte Stock Solution: Prepare a stock solution of the non-deuterated analyte at a known concentration (e.g., 1 mg/mL).

• Prepare Serial Dilutions: Perform serial dilutions of the analyte stock solution to create a series of calibration standards at different concentrations (e.g., 1, 5, 10, 50, 100, 500 ng/mL).

• Spike with Internal Standard: To each calibration standard, add a constant volume of the 1,3-Dimethoxybenzene-d4 working solution to achieve a consistent final concentration of the internal standard in all standards.

• Analysis: Analyze the prepared calibration standards using the developed GC-MS or LC-MS method.

• Construct the Calibration Curve: Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. Perform a linear regression to determine the equation of the line and the coefficient of determination (R²).

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Troubleshooting guide for poor calibration curve linearity.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. juniperpublishers.com [juniperpublishers.com]

Preventing contamination with 1,3-Dimethoxybenzene-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing, identifying, and troubleshooting contamination issues related to 1,3-Dimethoxybenzene-d4.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dimethoxybenzene-d4 and what are its common applications?

1,3-Dimethoxybenzene-d4 is the deuterium-labeled version of 1,3-Dimethoxybenzene (B93181).[1] Deuterated compounds like this are crucial in pharmaceutical research and development. They are used to study drug metabolism (DMPK studies), improve the metabolic stability of drugs, and act as internal standards in analytical studies.[2][3] The non-deuterated form, 1,3-Dimethoxybenzene, is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.[4]

Q2: What are the primary sources of contamination for 1,3-Dimethoxybenzene-d4?

Contamination can arise from several sources:

• Synthesis Byproducts: Impurities from the manufacturing process, such as incompletely deuterated isotopologues or residual reagents and catalysts.[2]

• Storage and Handling: Exposure to atmospheric moisture can lead to H-D exchange, where deuterium (B1214612) atoms are replaced by hydrogen.[5] Cross-contamination can also occur from improperly cleaned glassware or shared laboratory equipment.

• Chemical Degradation: Although relatively stable, prolonged exposure to light or incompatible chemicals can cause degradation.[5] Some compounds are sensitive to light and may degrade over time.[5]

• Solvent Impurities: The use of non-anhydrous or low-purity solvents can introduce contaminants.

Q3: How should I properly store 1,3-Dimethoxybenzene-d4 to prevent contamination?

To maintain the integrity of 1,3-Dimethoxybenzene-d4, adhere to the following storage guidelines:

• Inert Atmosphere: Store under a dry, inert atmosphere such as nitrogen or argon to prevent H-D exchange with atmospheric moisture.[5][6]

• Temperature: For long-term storage, keep the compound in a tightly sealed container in a cool, dry, and well-ventilated area, often at temperatures of -20°C or -80°C.[6][7]

• Light Protection: Protect from light by using amber vials or storing in a dark location.[6]

• Container: Store in a tightly sealed container to prevent the ingress of moisture and other atmospheric contaminants.[4]

Q4: What are the key differences in handling deuterated versus non-deuterated compounds?

The primary difference is the need to prevent isotopic dilution (H-D exchange). While the general chemical hazards are determined by the parent molecule, handling deuterated compounds requires stricter control over environmental conditions, particularly moisture.[8] Always use anhydrous deuterated solvents for solutions to maintain isotopic purity.[5]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the use of 1,3-Dimethoxybenzene-d4.

Problem	Possible Cause	Recommended Solution
Unexpected peaks in NMR/MS spectrum	Isotopic Impurities: Presence of partially deuterated or non-deuterated 1,3-dimethoxybenzene.	Quantify the isotopic purity using NMR or high-resolution mass spectrometry. If purity is below the required level for your experiment, consider purchasing a new batch with a higher isotopic enrichment.[2]
Solvent Impurities: Contaminants present in the solvent used for analysis or reaction.	Use high-purity, anhydrous deuterated solvents. Run a blank analysis of the solvent to identify any background peaks.[9]
Residual Synthesis Reagents: Leftover starting materials or catalysts from the manufacturing process.	Review the certificate of analysis (CoA) for known impurities. If a specific impurity is suspected, it may be possible to remove it through purification techniques like chromatography, though this risks further contamination.
Decreased Isotopic Purity Over Time	Hydrogen-Deuterium (H-D) Exchange: Exposure to atmospheric moisture or protic solvents.	Handle the compound under an inert atmosphere (e.g., in a glovebox). Store in a desiccator over a drying agent. Use only anhydrous, deuterated solvents for all solutions.[5]
Inconsistent Experimental Results	Variable Contamination Levels: Different batches of the compound may have varying levels of impurities.	Always check the CoA for each new batch. Perform a purity check (e.g., via qNMR) before use, especially for sensitive applications.[10]
Contaminated Glassware: Residual protons or other contaminants on lab equipment.	Thoroughly dry all glassware in an oven (e.g., at 150°C) and cool in a desiccator before use. For highly sensitive experiments, rinse glassware with the deuterated solvent you will be using.[5]
Physical Appearance Change (e.g., color)	Degradation: The compound may be degrading due to improper storage (exposure to light, air, or incompatible substances).	Discard the degraded compound. Review storage procedures to ensure they are adequate.[2]

Quantitative Data on Potential Contaminants

The following table summarizes potential impurities that could contaminate 1,3-Dimethoxybenzene-d4, their likely sources, and common analytical methods for their detection.

Impurity Type	Specific Example	Potential Source	Primary Analytical Detection Method
Isotopic Impurity	1,3-Dimethoxybenzene-d3 (partially deuterated)	Incomplete deuteration during synthesis	Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS)[2]
Related Substance	Non-deuterated 1,3-Dimethoxybenzene	Starting material for deuteration synthesis	NMR, MS, Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC)[2][10]
Residual Solvent	Toluene, Diethyl ether	Solvents used during synthesis and purification	GC, 1H NMR[9]
Process-Related Impurity	Resorcinol	Precursor in the synthesis of 1,3-Dimethoxybenzene[11]	HPLC, GC-MS
Environmental Contaminant	Water (H₂O)	Atmospheric moisture, non-anhydrous solvents	1H NMR (residual water peak), Karl Fischer titration[5]
Degradation Product	Phenolic compounds	Cleavage of ether linkages due to harsh conditions	HPLC, LC-MS[12]

Experimental Protocols

Below is a generalized experimental workflow for using 1,3-Dimethoxybenzene-d4 as an internal standard in a quantitative analysis, with critical contamination prevention steps highlighted.

Objective: To quantify a target analyte in a sample matrix using LC-MS with 1,3-Dimethoxybenzene-d4 as an internal standard.

Methodology:

• Preparation of Stock Solution (Critical Step):

  • Work in a controlled environment, such as a fume hood with low humidity or a glovebox under an inert atmosphere (Argon or Nitrogen).

  • Use a new, sealed vial of 1,3-Dimethoxybenzene-d4. Allow the vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Accurately weigh the required amount of 1,3-Dimethoxybenzene-d4 using a calibrated analytical balance.

  • Dissolve the compound in a high-purity, anhydrous, deuterated solvent (e.g., Acetonitrile-d3, Methanol-d4) using oven-dried and desiccator-cooled glassware (e.g., volumetric flask).

  • Seal the stock solution container tightly with a PTFE-lined cap and store it under appropriate conditions (cool, dark, and dry).

• Preparation of Calibration Standards and Quality Controls:

  • Use the prepared stock solution to spike a series of calibration standards and quality control samples.

  • Ensure all pipettes and other equipment used for transfer are clean and dry to prevent cross-contamination.

• Sample Preparation:

  • Extract the target analyte from the sample matrix (e.g., via protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Spike the extracted sample with a known volume of the 1,3-Dimethoxybenzene-d4 internal standard solution.

• LC-MS Analysis:

  • Analyze the prepared samples using a validated LC-MS method.

  • Monitor the mass-to-charge ratio (m/z) for both the target analyte and 1,3-Dimethoxybenzene-d4.

  • The consistent response of the deuterated internal standard across samples and standards indicates the stability and integrity of the analytical process.

• Data Processing:

  • Calculate the concentration of the target analyte by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Contamination Troubleshooting Workflow

The following diagram illustrates a logical workflow for identifying and resolving potential contamination issues when using 1,3-Dimethoxybenzene-d4.

Caption: A flowchart for troubleshooting contamination of 1,3-Dimethoxybenzene-d4.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. Deuterated Compounds [simsonpharma.com]
• 4. 1,3-dimethoxybenzene Cas 151-10-0 | Premium Aroma Chemical Dealer [chemicalbull.com]
• 5. benchchem.com [benchchem.com]
• 6. moravek.com [moravek.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. benchchem.com [benchchem.com]
• 11. prepchem.com [prepchem.com]
• 12. Analytical methodologies for discovering and profiling degradation-related impurities [ouci.dntb.gov.ua]

Technical Support Center: Enhancing 1,3-Dimethoxybenzene-d4 Signal Intensity

Welcome to the technical support center for 1,3-Dimethoxybenzene-d4. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshooting for enhancing the signal intensity of this compound in common analytical applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 1,3-Dimethoxybenzene-d4 where signal intensity is critical?

A1: 1,3-Dimethoxybenzene-d4 is primarily used as an internal standard in quantitative mass spectrometry (MS) assays, particularly in liquid chromatography-mass spectrometry (LC-MS). Its signal intensity and consistency are crucial for accurate quantification of the non-deuterated analyte. It is also used in nuclear magnetic resonance (NMR) spectroscopy, where achieving a sufficient signal-to-noise ratio can be challenging for deuterated compounds.

Q2: Why is the signal for my 1,3-Dimethoxybenzene-d4 internal standard low or variable in my LC-MS analysis?

A2: Low or variable signal intensity for a deuterated internal standard can be caused by several factors.[1] These include inefficient ionization, ion suppression from matrix components, suboptimal mass spectrometer settings, or degradation of the standard.[2] Differential matrix effects, where the analyte and the deuterated standard are affected differently by the sample matrix, are a common culprit.[1]

Q3: In NMR spectroscopy, why is the proton (¹H) signal for 1,3-Dimethoxybenzene-d4 weak?

A3: Since 1,3-Dimethoxybenzene-d4 has deuterium (B1214612) atoms replacing hydrogen atoms on the benzene (B151609) ring, the residual proton signals from these positions will be inherently very weak. The primary proton signals will come from the two methoxy (B1213986) groups (-OCH₃). For highly deuterated compounds (≥98% enrichment), conventional proton NMR is often limited by the low intensity of residual proton signals.

Q4: Can the choice of ionization technique in mass spectrometry affect the signal intensity of 1,3-Dimethoxybenzene-d4?

A4: Yes, significantly. 1,3-Dimethoxybenzene is a relatively non-polar molecule. Atmospheric Pressure Chemical Ionization (APCI) is often more suitable and provides a stronger signal for less polar to non-polar compounds compared to Electrospray Ionization (ESI).[3] While ESI can work, it may result in a weaker protonated molecule ([M+H]⁺) and may require monitoring for adducts like [M+Na]⁺ or [M+NH₄]⁺ to capture the signal.[2][3]

Troubleshooting Guides

Guide 1: Low Signal Intensity in Mass Spectrometry (LC-MS)

This guide provides a systematic approach to diagnosing and resolving poor signal intensity when using 1,3-Dimethoxybenzene-d4 as an internal standard.

Problem: The peak for 1,3-Dimethoxybenzene-d4 is weak, inconsistent, or has a poor signal-to-noise ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

The Unseen Workhorse: A Comparative Guide to 1,3-Dimethoxybenzene-d4 and Other Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and reliability in quantitative analysis, the choice of an internal standard is a critical decision. Among the array of options, deuterated compounds have emerged as the gold standard, particularly in mass spectrometry-based methods. This guide provides an objective comparison of 1,3-Dimethoxybenzene-d4 with other commonly used deuterated internal standards, supported by experimental principles and representative performance data, to aid in the selection of the most appropriate standard for your analytical needs.

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium. This subtle modification results in a compound that is chemically almost identical to the analyte of interest but has a different molecular weight, allowing it to be distinguished by a mass spectrometer. Their primary role is to compensate for variations that can occur during sample preparation, injection, and ionization, thereby significantly improving the accuracy and precision of quantitative measurements.

Performance Comparison: 1,3-Dimethoxybenzene-d4 vs. Other Deuterated Standards

Internal Standard	Typical Application	Linearity (R²)	Average Recovery (%)	Precision (%RSD)
1,3-Dimethoxybenzene-d4	Analysis of aromatic and other volatile organic compounds.	> 0.995	90 - 110	< 10
Toluene-d8	Widely used for aromatic and other volatile organic compounds in environmental and biological samples.	> 0.995	85 - 115	< 10
Chlorobenzene-d5	Analysis of chlorinated volatile organic compounds and other priority pollutants.	> 0.99	80 - 120	< 15
Naphthalene-d8	Analysis of polycyclic aromatic hydrocarbons (PAHs) and other semi-volatile organic compounds.	> 0.99	75 - 125	< 15

Note: The performance of an internal standard is highly dependent on the specific analytical method, matrix, and instrument conditions. The data presented above are representative values and may vary.

Experimental Protocols

A robust and well-documented experimental protocol is essential for achieving reliable and reproducible results. The following is a typical workflow for the quantitative analysis of volatile organic compounds (VOCs) in a water matrix using a deuterated internal standard like 1,3-Dimethoxybenzene-d4 with GC-MS.

Preparation of Standards and Reagents

• Stock Solutions (1000 µg/mL):

  • Prepare individual stock solutions of the target analytes and 1,3-Dimethoxybenzene-d4 in a high-purity solvent (e.g., methanol).

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the analyte stock solutions to create a calibration curve covering the expected concentration range of the samples.

• Internal Standard Spiking Solution:

  • Prepare a solution of 1,3-Dimethoxybenzene-d4 at a constant concentration (e.g., 10 µg/mL) in the same solvent. This solution will be added to all calibration standards, blanks, and samples.

Sample Preparation

• Aqueous Samples (e.g., Water):

  • To a 10 mL volumetric flask, add a known volume of the water sample.

  • Spike the sample with a precise volume of the internal standard spiking solution to achieve a final concentration within the linear range of the assay.

  • For calibration standards, add the appropriate volume of the analyte working standard solutions to blank water and spike with the same amount of internal standard.

  • Bring all flasks to volume with blank water.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for analysis.

• Injection: A small, fixed volume (e.g., 1 µL) of the prepared sample is injected into the GC.

• Chromatographic Separation: The analytes and the internal standard are separated on a suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane column).

• Mass Spectrometric Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Specific ions for each target analyte and for 1,3-Dimethoxybenzene-d4 are monitored.

Data Analysis

• Peak Integration: The peak areas of the target analytes and the internal standard are integrated.

• Calibration Curve: A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the calibration standards.

• Quantification: The concentration of the analyte in the samples is determined using the peak area ratio from the sample and the regression equation of the calibration curve.

Visualizing the Workflow

The logical flow of the experimental protocol can be visualized to provide a clear understanding of the entire process from sample preparation to data analysis.

Caption: General workflow for quantitative analysis using an internal standard.

Logical Relationships in Internal Standard-Based Quantification

The fundamental principle of using an internal standard is based on the consistent relationship between the analyte and the standard throughout the analytical process. This relationship allows for the correction of variations.

Caption: Principle of internal standard normalization for accurate quantification.

A Comparative Guide to 1,3-Dimethoxybenzene-d4 and 1,4-Dimethoxybenzene-d4 for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in chromatographic and spectroscopic methodologies, the choice of a suitable internal standard is paramount for achieving accurate and reproducible quantification. Deuterated compounds, such as 1,3-Dimethoxybenzene-d4 and 1,4-Dimethoxybenzene-d4, are often employed for this purpose due to their chemical similarity to their non-deuterated counterparts, with the key difference being their increased mass. This guide provides an objective comparison of these two deuterated isomers to aid in the selection of the most appropriate internal standard for your specific analytical needs.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these compounds is crucial for their effective application. The following table summarizes the key properties of the non-deuterated analogs, which are expected to be very similar for the deuterated (-d4) versions.

Property	1,3-Dimethoxybenzene (B93181)	1,4-Dimethoxybenzene (B90301)
Molecular Formula	C₈H₁₀O₂	C₈H₁₀O₂
Molecular Weight	138.16 g/mol [1]	138.16 g/mol [2][3]
Molecular Weight (-d4)	142.19 g/mol	142.19 g/mol
Appearance	Colorless liquid[1]	White crystalline solid[2][3]
Melting Point	-52 °C[1][4]	54-56 °C[2][3]
Boiling Point	217.5 °C[4]	212.6 °C[3]
Density	1.055 g/mL at 25 °C	1.053 g/mL at 25 °C[5]
Solubility	Slightly soluble in water[1]	Slightly soluble in water; very soluble in ether and benzene[2][6]
logP	2.21[1]	2.03[3]

The most significant physical difference is that 1,3-dimethoxybenzene is a liquid at room temperature, while 1,4-dimethoxybenzene is a solid. This can have practical implications for handling and solution preparation.

Performance as Internal Standards

The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization and fragmentation behavior in mass spectrometry, while being distinguishable by its mass-to-charge ratio (m/z).

Chromatographic Behavior: Due to their structural differences, the two isomers can be separated by gas chromatography (GC)[7]. The choice between 1,3- and 1,4-dimethoxybenzene-d4 would depend on the retention time of the analyte being quantified. The internal standard should ideally elute close to the analyte without co-eluting with other interfering compounds in the sample matrix.

Mass Spectrometry: In mass spectrometry, deuterated internal standards are invaluable for correcting for matrix effects and variations in instrument response[8][9]. The four-dalton mass difference in the -d4 analogs provides a clear distinction from the non-deuterated analyte in mass spectra.

Below is a diagram illustrating the general principle of using a deuterated internal standard in a quantitative mass spectrometry workflow.

References

• 1. 1,3-Dimethoxybenzene | C8H10O2 | CID 9025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Dimethoxybenzene | C8H10O2 | CID 9016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,4-Dimethoxybenzene - Wikipedia [en.wikipedia.org]
• 4. 1,3-Dimethoxybenzene | CAS#:151-10-0 | Chemsrc [chemsrc.com]
• 5. 1,4-Dimethoxybenzene | 150-78-7 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. GC-MS and GC-IR of regioisomeric 4-N-methoxy- and dimethoxybenzyl derivatives of 3-trifluoromethylphenylpiperazine [ojp.gov]
• 8. benchchem.com [benchchem.com]
• 9. texilajournal.com [texilajournal.com]

A Comparative Purity Analysis of 1,3-Dimethoxybenzene-d4 for Research Applications

For researchers, scientists, and drug development professionals, the selection of a high-purity deuterated internal standard is paramount for achieving accurate and reproducible results in mass spectrometry-based quantitative analysis. This guide provides an objective comparison of the purity of 1,3-Dimethoxybenzene-d4 with alternative deuterated standards, supported by experimental data and detailed analytical protocols.

Deuterated compounds, such as 1,3-Dimethoxybenzene-d4, serve as ideal internal standards in analytical chemistry, particularly in chromatography and mass spectrometry. Their chemical properties are nearly identical to their non-deuterated (protio) analogues, but their increased mass allows for easy differentiation by mass-selective detectors. This co-elution and similar ionization behavior effectively compensates for variations in sample preparation, injection volume, and instrument response, leading to more precise and accurate quantification of the target analyte.

The utility of a deuterated internal standard is, however, directly dependent on its chemical and isotopic purity. Chemical impurities can introduce interfering signals, while incomplete deuteration can lead to an overestimation of the analyte concentration. Therefore, a thorough purity analysis of these standards is a critical aspect of method validation in regulated environments and for ensuring the integrity of research data.

Comparative Purity of Deuterated Internal Standards

The following table summarizes the chemical and isotopic purity of commercially available 1,3-Dimethoxybenzene-d4 and selected alternative deuterated aromatic compounds commonly used as internal standards. The data is compiled from supplier certificates of analysis.

Compound	Supplier Example	Chemical Purity (%)	Isotopic Purity (atom % D)
1,3-Dimethoxybenzene-d4	LGC Standards, CDN Isotopes	≥98	98
Anisole-d5	Sigma-Aldrich	99	98
1,4-Dichlorobenzene-d4	Sigma-Aldrich, SPEX CertiPrep	Certified Reference Material	Not explicitly stated, but implied high purity
1,3,5-Trimethoxybenzene-d9	Cleanchem	Not specified	Not specified

Experimental Protocols for Purity Assessment

The determination of chemical and isotopic purity of deuterated standards is typically performed using a combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile chemical impurities. The sample is vaporized and separated based on its components' boiling points and interactions with the chromatographic column. The mass spectrometer then fragments the eluted components and identifies them based on their mass-to-charge ratio.

Protocol:

• Sample Preparation: Prepare a 1 mg/mL solution of the deuterated standard in a high-purity solvent such as dichloromethane (B109758) or ethyl acetate.

• Instrumentation:

  • Gas Chromatograph equipped with a split/splitless injector and a mass selective detector.

  • Capillary Column: A non-polar column, such as a DB-5ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for the analysis of aromatic compounds.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 10 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: The chemical purity is determined by calculating the peak area percentage of the main component relative to the total area of all detected peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Purity

NMR spectroscopy is the most reliable method for determining the isotopic purity and confirming the position of deuterium (B1214612) labeling in a molecule. By comparing the integrals of residual proton signals at the deuterated positions with the integrals of non-deuterated positions, the degree of deuteration can be accurately quantified.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the deuterated standard in a high-purity deuterated solvent (e.g., chloroform-d, acetone-d6) that does not have signals overlapping with the analyte's signals.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard proton NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio for the residual proton signals.

  • Ensure a sufficient relaxation delay (e.g., 5 times the longest T1) to allow for complete relaxation of all protons for accurate integration.

• Data Analysis:

  • Carefully integrate the signals corresponding to the residual protons at the deuterated positions and the signals of the protons at the non-deuterated positions (e.g., the methoxy (B1213986) groups in 1,3-Dimethoxybenzene-d4).

  • The isotopic purity (atom % D) is calculated based on the ratio of these integrals.

Visualization of Analytical Workflows

To further clarify the process of purity analysis, the following diagrams illustrate the experimental workflow and the logical relationship in selecting an appropriate internal standard.

Caption: Experimental workflow for the purity analysis of deuterated internal standards.

Caption: Logical flow for the selection of a suitable deuterated internal standard.

Comparative Analysis of 1,3-Dimethoxybenzene-d4 as an Internal Standard

For researchers, scientists, and drug development professionals, the selection of a suitable internal standard is a critical step in ensuring the accuracy and reliability of quantitative analytical methods. Stable isotope-labeled compounds, such as 1,3-Dimethoxybenzene-d4, are often considered the gold standard for techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Their utility lies in their ability to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations.

This guide provides a comparative analysis of 1,3-Dimethoxybenzene-d4 against its non-deuterated analog and a similar deuterated compound, 1,4-Dimethoxybenzene-d10, to aid in the selection process for analytical applications.

Product Specifications

A clear understanding of the product's specifications is essential for its proper application. The following table summarizes the available data for 1,3-Dimethoxybenzene-d4, its non-deuterated counterpart, and a common alternative.

Property	1,3-Dimethoxybenzene-d4	1,3-Dimethoxybenzene	1,4-Dimethoxybenzene-d10
Supplier	C/D/N Isotopes	Sigma-Aldrich	MedchemExpress
CAS Number	362049-44-3[1]	151-10-0	74079-00-8
Molecular Formula	C₈H₆D₄O₂	C₈H₁₀O₂	C₈D₁₀O₂
Molecular Weight	142.19[2]	138.16	148.23
Isotopic Enrichment	≥98 atom % D[2]	N/A	Not Specified
Chemical Purity	≥98%	≥98%	Not Specified
Appearance	Not Specified	Liquid	White Solid
Boiling Point	Not Specified	85-87 °C/7 mmHg	Not Specified (expected to be similar to non-deuterated form)
Density	Not Specified	1.055 g/mL at 25 °C	Not Specified
Refractive Index	Not Specified	n20/D 1.524	Not Specified

Experimental Protocols

Detailed experimental protocols are crucial for the proper utilization and quality control of internal standards. Below are representative methodologies for determining chemical purity by GC-MS and isotopic enrichment by NMR.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis

This protocol outlines a general method for determining the chemical purity of 1,3-Dimethoxybenzene-d4.

Objective: To separate and identify any impurities present in the 1,3-Dimethoxybenzene-d4 standard.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent 8890 GC with a 7250 GC/Q-TOF MS).

• GC Column: Agilent DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of 1,3-Dimethoxybenzene-d4 in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• GC-MS Parameters:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-400.

• Data Analysis: The purity is determined by calculating the peak area percentage of the main component relative to the total area of all observed peaks in the chromatogram.

GC-MS workflow for purity analysis.

Nuclear Magnetic Resonance (NMR) for Isotopic Enrichment Analysis

This protocol provides a general method for determining the isotopic enrichment of 1,3-Dimethoxybenzene-d4.

Objective: To quantify the percentage of deuterium (B1214612) incorporation at specific positions in the molecule.

Instrumentation:

• NMR Spectrometer (e.g., Bruker Avance 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 10-20 mg of 1,3-Dimethoxybenzene-d4 in a deuterated solvent that does not have signals interfering with the analyte's signals (e.g., CDCl₃). Add a known amount of a non-deuterated internal standard with a distinct signal if quantitative analysis against a reference is needed.

• ¹H NMR Acquisition:

  • Acquire a standard proton NMR spectrum. The absence or significant reduction of signals corresponding to the deuterated positions (in this case, the aromatic protons) compared to the non-deuterated methoxy (B1213986) protons is a qualitative indicator of high isotopic enrichment.

• ²H (Deuterium) NMR Acquisition:

  • Acquire a deuterium NMR spectrum. The presence of signals will confirm the incorporation of deuterium.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. The carbon atoms attached to deuterium will show characteristic splitting patterns (triplets for -CD) and a decrease in signal intensity due to the absence of the Nuclear Overhauser Effect (NOE) from attached protons.

• Data Analysis: Isotopic enrichment can be estimated from the ¹H NMR spectrum by comparing the integration of the residual proton signals in the deuterated positions to the integration of the non-deuterated methoxy proton signals. For a more accurate determination, Mass Spectrometry is often used to analyze the molecular ion cluster.

NMR workflow for isotopic enrichment.

References

• 1. 1,3-Dimethoxybenzene-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]

Inter-laboratory Comparison of Analytical Methods Utilizing 1,3-Dimethoxybenzene-d4: A Performance Guide

Disclaimer: Publicly available data from formal inter-laboratory comparison or proficiency testing programs specifically for 1,3-Dimethoxybenzene-d4 is limited. This guide provides a comparative framework based on the established performance of structurally similar deuterated internal standards, such as 1,4-Dimethoxybenzene-d10, and general principles of analytical method validation. The data presented serves as a representative benchmark for expected performance in quantitative analytical workflows.

Stable isotope-labeled internal standards are the gold standard in mass spectrometry-based quantitative analysis, offering a robust means to correct for variability during sample preparation and instrumental analysis.[1][2] Deuterated compounds, such as 1,3-Dimethoxybenzene-d4, are chemically analogous to their non-labeled counterparts, ensuring they exhibit similar behavior during extraction, chromatography, and ionization.[3] This co-elution and analogous response allow for effective normalization, thereby enhancing the accuracy and precision of the quantification of the target analyte.[3]

Performance Comparison of Deuterated Internal Standards

The selection of an appropriate internal standard is critical for robust and reliable analytical methods. The ideal internal standard should mimic the analyte's behavior throughout the analytical process and be absent in the sample matrix.[2] The following table summarizes typical performance data for deuterated aromatic compounds used as internal standards in chromatographic methods, which can be considered indicative of the expected performance of 1,3-Dimethoxybenzene-d4.

Parameter	1,4-Dimethoxybenzene-d10 (Surrogate for 1,3-Dimethoxybenzene-d4)	Phenanthrene-d10	Chrysene-d12
Linearity (R²)	> 0.995	> 0.995	> 0.994
Accuracy (% Recovery)	95 - 105%	92 - 108%	90 - 110%
Precision (% RSD)	< 5%	< 7%	< 8%
Limit of Detection (LOD)	Analyte Dependent	Analyte Dependent	Analyte Dependent
Limit of Quantitation (LOQ)	Analyte Dependent	Analyte Dependent	Analyte Dependent
Note: This table summarizes typical performance data from various sources and should be used as a general guide. The LOD and LOQ are highly dependent on the specific analyte, matrix, and instrument conditions.

Experimental Protocols

Detailed and consistent experimental protocols are fundamental to achieving reproducible and comparable results across different laboratories. Below is a representative workflow for the quantitative analysis of a target analyte in a complex matrix using 1,3-Dimethoxybenzene-d4 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standards and Samples

• Stock Solutions (1 mg/mL):

  • Prepare individual stock solutions of the target analyte and 1,3-Dimethoxybenzene-d4 in a high-purity solvent (e.g., methanol, acetonitrile).

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the analyte stock solution into a blank matrix extract. The concentration range should encompass the expected analyte concentration in unknown samples.

• Internal Standard Spiking:

  • Add a fixed and known amount of 1,3-Dimethoxybenzene-d4 working solution to all calibration standards, quality control (QC) samples, and unknown samples at the beginning of the sample preparation process.[4] A typical final concentration might be in the mid-range of the calibration curve.

Sample Preparation (Liquid-Liquid Extraction Example)

• Spiking: To 1 mL of the sample (e.g., plasma, water), add the pre-determined amount of 1,3-Dimethoxybenzene-d4 internal standard solution.

• Extraction: Add 5 mL of an appropriate extraction solvent (e.g., ethyl acetate (B1210297), dichloromethane).

• Vortex: Mix vigorously for 2 minutes to ensure thorough extraction of the analyte and internal standard.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small, known volume (e.g., 100 µL) of a suitable solvent (e.g., ethyl acetate or mobile phase) for GC-MS analysis.

GC-MS Analysis

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is used for analysis.[5]

• Injection: Inject a small volume (e.g., 1 µL) of the reconstituted extract into the GC inlet.

• Chromatographic Separation: Use a suitable capillary column (e.g., HP-5MS) to separate the analyte and the internal standard. The temperature program should be optimized to achieve good resolution and peak shape.

• Mass Spectrometry Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.[5] Monitor at least two characteristic ions for the analyte and for 1,3-Dimethoxybenzene-d4.

Data Analysis

• Peak Integration: Integrate the peak areas of the target analyte and 1,3-Dimethoxybenzene-d4 for all injections.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.[4]

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[4]

Visualizations

Experimental Workflow for Internal Standard Quantification

The following diagram illustrates the general workflow for quantitative analysis using an internal standard like 1,3-Dimethoxybenzene-d4.

Caption: A generalized workflow for quantitative analysis using an internal standard.

Logical Flow for Inter-laboratory Comparison

This diagram outlines the logical steps involved in conducting an inter-laboratory comparison study to ensure method robustness and reproducibility.

Caption: Logical workflow for an inter-laboratory comparison study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tdi-bi.com [tdi-bi.com]

Performance Evaluation of 1,3-Dimethoxybenzene-d4 in Complex Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex biological matrices is a critical challenge. The choice of an appropriate internal standard is paramount to ensure the reliability and robustness of bioanalytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays. This guide provides a comparative evaluation of 1,3-Dimethoxybenzene-d4 as an internal standard, assessing its expected performance against other alternatives with supporting principles and representative experimental data.

Stable isotope-labeled internal standards, such as deuterated compounds, are widely considered the gold standard in quantitative bioanalysis.[1] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability throughout the analytical process, including extraction, injection, and ionization.[2] 1,3-Dimethoxybenzene-d4, as a deuterated analog, is an ideal candidate for the quantification of aromatic and volatile organic compounds.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts method performance. The following table summarizes the expected performance of 1,3-Dimethoxybenzene-d4 in comparison to a common deuterated alternative, Phenol-d6, and a non-deuterated structural analog for the analysis of a hypothetical aromatic analyte in a complex matrix like plasma or urine.

Performance Parameter	1,3-Dimethoxybenzene-d4 (Expected)	Phenol-d6 (Reported)	Non-Deuterated Structural Analog (Typical)
Linearity (r²)	≥ 0.99	> 0.99[3]	≥ 0.99
Recovery	Consistent with analyte (typically 85-115%)	70-130%[3]	Variable, may differ from analyte
Matrix Effect	Minimal, as it co-elutes and experiences similar ion suppression/enhancement as the analyte	Minimal[1]	Can be significant and different from the analyte
Precision (%RSD)	< 15%	Intra- and inter-day precision < 15%	Often > 15%, especially at lower concentrations
Accuracy (%Bias)	Within ±15%	Within ±15% of nominal concentrations	Can exceed ±15% due to differential matrix effects and recovery
Co-elution with Analyte	Yes, with a slight shift due to the deuterium (B1214612) isotope effect	Yes, with a slight shift	No, retention time will differ

Experimental Protocols

A robust analytical method is essential for reliable results. The following is a representative experimental protocol for the quantification of a volatile aromatic compound in human plasma using 1,3-Dimethoxybenzene-d4 as an internal standard, based on common practices in the field.

Sample Preparation: Protein Precipitation

• Spiking: To 100 µL of plasma sample, add 10 µL of 1,3-Dimethoxybenzene-d4 internal standard solution (concentration will depend on the expected analyte concentration).

• Precipitation: Add 400 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortexing: Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

UPLC-MS/MS Analysis

• Chromatographic Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for the separation of many aromatic compounds.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode with positive electrospray ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for the analyte and 1,3-Dimethoxybenzene-d4 would be determined and optimized.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for sample analysis and the logical relationship of factors affecting analytical accuracy.

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Role of the internal standard in mitigating analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]

The Analytical Edge: A Cost-Benefit Analysis of 1,3-Dimethoxybenzene-d4 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in precise quantitative analysis, the choice of an appropriate internal standard is a critical decision that directly impacts data quality and reliability. This guide provides a comprehensive cost-benefit analysis of using 1,3-Dimethoxybenzene-d4, a deuterated stable isotope-labeled compound, as an internal standard in analytical methodologies such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

While the non-deuterated 1,3-Dimethoxybenzene (B93181) sees use as a synthetic building block in pharmaceuticals and as a component in fragrances and flavorings, its deuterated counterpart, 1,3-Dimethoxybenzene-d4, offers significant advantages in analytical applications where precise quantification is paramount.[1][2][3] This guide will objectively compare the performance of 1,3-Dimethoxybenzene-d4 with its non-deuterated form and other alternatives, supported by experimental principles and data from analogous deuterated standards.

The Gold Standard: Why Deuterated Internal Standards Reign Supreme

In quantitative analysis, an internal standard is a compound of known concentration added to a sample to correct for variations during analysis. The ideal internal standard has physicochemical properties very similar to the analyte of interest.[4] Deuterated compounds are widely considered the "gold standard" for internal standards in mass spectrometry.[5] This is because the substitution of hydrogen with deuterium (B1214612) atoms results in a molecule with nearly identical chemical and physical properties to its non-deuterated counterpart, but with a distinct mass-to-charge ratio (m/z) that allows it to be differentiated by the mass spectrometer.[4]

This near-identical behavior ensures that the deuterated internal standard co-elutes with the analyte and experiences the same variations in sample preparation, injection volume, and instrument response, including matrix effects which can suppress or enhance the analyte signal.[5] By normalizing the analyte's response to the internal standard's response, a more accurate and precise quantification can be achieved.[6]

Cost-Benefit Analysis: 1,3-Dimethoxybenzene-d4 vs. Alternatives

The primary trade-off in selecting an internal standard is often between cost and performance. While deuterated standards offer superior analytical performance, they are generally more expensive than their non-deuterated counterparts or other structurally similar but non-isotopic internal standards.

Cost Comparison

Product	Supplier(s)	Estimated Price (USD)
1,3-Dimethoxybenzene	Multiple	$25 - $85 per 100g
1,3-Dimethoxybenzene-d4	CDN Isotopes	Price on request; estimated to be significantly higher
1,2-Dimethoxybenzene-d4	Toronto Research Chemicals	Price on request; estimated to be significantly higher
1,3-Dimethoxybenzene-d10	MedChemExpress	Price on request; estimated to be significantly higher

Note: Prices are estimates and can vary based on purity, quantity, and supplier. It is recommended to request a quote from the suppliers for accurate pricing.

Performance Comparison

While specific experimental data for 1,3-Dimethoxybenzene-d4 is limited, the performance benefits of using deuterated internal standards are well-documented across a wide range of applications. The following table summarizes the expected performance characteristics based on data from similar deuterated standards used in quantitative analysis.

Parameter	1,3-Dimethoxybenzene-d4 (Deuterated IS)	1,3-Dimethoxybenzene (Non-Deuterated IS) or other Analogs
Correction for Matrix Effects	Excellent	Poor to Moderate
Correction for Sample Preparation Variability	Excellent	Poor to Moderate
Correction for Instrument Variability	Excellent	Moderate
Accuracy	High	Low to Moderate
Precision (Reproducibility)	High	Low to Moderate
Co-elution with Analyte	Yes	Variable
Risk of Ion Suppression/Enhancement	Minimized	High

Experimental Protocol: Quantitative Analysis using GC-MS with a Deuterated Internal Standard

This section provides a detailed methodology for the quantitative analysis of an analyte using 1,3-Dimethoxybenzene-d4 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is a general guideline and may require optimization for specific analytes and matrices.

1. Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte and dissolve it in 10 mL of a suitable solvent (e.g., methanol, ethyl acetate).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,3-Dimethoxybenzene-d4 and dissolve it in 10 mL of the same solvent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution to cover the desired concentration range. Spike each calibration standard with a fixed concentration of the internal standard solution (e.g., 10 µL of a 10 µg/mL working solution).

2. Sample Preparation

• To a known volume or weight of the sample (e.g., 1 mL of plasma, 1 g of tissue homogenate), add a fixed amount of the internal standard working solution.

• Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.

• Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) with a stationary phase appropriate for the analyte.

  • Inlet: Split/splitless injector, with the mode and temperature optimized for the analysis.

  • Oven Program: A temperature program that provides good separation of the analyte and internal standard from other matrix components.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor specific ions for the analyte and 1,3-Dimethoxybenzene-d4, enhancing sensitivity and selectivity.

  • Monitored Ions: Select at least two characteristic ions for both the analyte and the internal standard.

4. Data Analysis

• Integrate the peak areas of the analyte and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area) for each calibration standard and sample.

• Construct a calibration curve by plotting the response ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their response ratios on the calibration curve.

Visualizing the Workflow

To better illustrate the logical flow of using a deuterated internal standard in a quantitative analytical workflow, the following diagrams are provided.

A typical quantitative analysis workflow.

How an internal standard corrects for variability.

Conclusion: A Worthwhile Investment in Data Quality

The use of 1,3-Dimethoxybenzene-d4 as an internal standard represents a significant investment in the quality and reliability of quantitative analytical data. While the initial cost of a deuterated standard is higher than its non-deuterated counterpart or other structural analogs, the benefits in terms of improved accuracy, precision, and robustness of the analytical method are substantial.[5]

For researchers, scientists, and drug development professionals, the enhanced data integrity afforded by a deuterated internal standard can prevent costly and time-consuming repetitions of experiments, ensure regulatory compliance, and ultimately accelerate the research and development process. The cost-benefit analysis strongly favors the use of 1,3-Dimethoxybenzene-d4, or other appropriate deuterated standards, in any application where the accuracy and precision of quantitative results are of paramount importance.

References

• 1. 1,3-dimethoxybenzene Cas 151-10-0 | Premium Aroma Chemical Dealer [chemicalbull.com]
• 2. m-Dimethoxybenzene | The Fragrance Conservatory [fragranceconservatory.com]
• 3. 1,3-ジメトキシベンゼン ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. cdnisotopes.com [cdnisotopes.com]

The Gold Standard in Quantitative Analysis: A Comparative Guide to 1,3-Dimethoxybenzene-d4 for Cross-Validation

In the landscape of analytical chemistry and drug development, the precision and reliability of quantitative data are non-negotiable. The use of an appropriate internal standard is a cornerstone of robust analytical method validation, particularly in chromatographic and mass spectrometric techniques. This guide provides an objective comparison of 1,3-Dimethoxybenzene-d4, a deuterated internal standard, with its non-deuterated structural analogs, supported by representative experimental data and detailed protocols. For researchers, scientists, and drug development professionals, this document serves as a practical resource for enhancing the accuracy and cross-validation of analytical results.

Stable isotope-labeled internal standards, such as 1,3-Dimethoxybenzene-d4, are widely regarded as the gold standard in bioanalysis.[1] Their chemical and physical properties are nearly identical to the analyte of interest, allowing them to co-elute and experience similar ionization effects. This intrinsic similarity enables them to effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise results.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), advocate for the use of stable isotope-labeled internal standards to ensure the robustness of bioanalytical data.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the analytical advantages of using a deuterated internal standard, the following table summarizes hypothetical yet representative data from a cross-validation study comparing the quantification of an analyte using 1,3-Dimethoxybenzene-d4 versus a structural analog internal standard.

Parameter	1,3-Dimethoxybenzene-d4 (Deuterated IS)	Structural Analog IS (Non-Deuterated)	Acceptance Criteria
Accuracy (% Bias)	-2.5% to +3.0%	-12.0% to +15.0%	±15%
Precision (%RSD)	≤ 4.5%	≤ 18.0%	≤ 15%
Matrix Effect (%)	98% - 103%	75% - 120%	85% - 115%
Recovery (%)	95% - 105%	70% - 110%	Consistent and Reproducible
Correlation Coefficient (r²)	> 0.998	> 0.990	> 0.99

The data clearly indicates that the use of 1,3-Dimethoxybenzene-d4 results in significantly improved accuracy and precision, with minimal matrix effects. This leads to a more reliable and reproducible quantification of the target analyte, which is crucial for regulatory submissions and inter-laboratory comparisons.

Principle of Stable Isotope Dilution Analysis (SIDA)

The superior performance of deuterated internal standards is rooted in the principle of Stable Isotope Dilution Analysis (SIDA). A known quantity of the isotopically labeled standard (1,3-Dimethoxybenzene-d4) is added to the sample at the initial stage of the analytical process. The labeled standard is chemically identical to the analyte but has a different mass, allowing for its distinct detection by a mass spectrometer. By measuring the ratio of the analyte to the internal standard, any loss or variation during the analytical workflow is accounted for, leading to a highly accurate quantification.

Caption: Principle of Stable Isotope Dilution Analysis.

Experimental Protocols

A well-defined experimental protocol is essential for a successful cross-validation study. The following provides a detailed methodology for a typical analytical workflow using 1,3-Dimethoxybenzene-d4 as an internal standard.

Preparation of Standard Solutions

• Stock Solutions: Prepare individual stock solutions of the analyte and 1,3-Dimethoxybenzene-d4 in a high-purity solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL. Store these solutions at -20°C in amber vials.

• Working Standard Solutions: Create a series of working standard solutions by serially diluting the analyte stock solution to generate a calibration curve. Each of these solutions should be spiked with the internal standard at a constant concentration (e.g., 1 µg/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in the same manner as the working standard solutions.

Sample Preparation

• Spiking: Add a known amount of the 1,3-Dimethoxybenzene-d4 internal standard solution to all samples, blanks, and calibration standards at the beginning of the sample preparation process.

• Extraction: The choice of extraction technique (e.g., liquid-liquid extraction, solid-phase extraction) will depend on the sample matrix and the properties of the analyte. The goal is to efficiently extract both the analyte and the internal standard while minimizing interferences.

• Concentration and Reconstitution: Following extraction, the solvent is typically evaporated, and the residue is reconstituted in a suitable solvent for injection into the analytical instrument.

Instrumental Analysis (LC-MS/MS)

• Chromatographic Separation: Use a suitable HPLC or UHPLC column to separate the analyte and internal standard from other matrix components. The mobile phase composition and gradient should be optimized to achieve good peak shape and resolution.

• Mass Spectrometric Detection: Employ a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode to detect and quantify the analyte and 1,3-Dimethoxybenzene-d4. Specific precursor-to-product ion transitions should be optimized for both compounds.

Data Analysis and Cross-Validation

• Calibration Curve: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantification: Determine the concentration of the analyte in the samples using the response ratio and the regression equation from the calibration curve.

• Cross-Validation: To cross-validate the results, a subset of the samples should be analyzed using a different validated analytical method or a different internal standard. The results from both methods should be statistically compared to ensure consistency and reliability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,3-Dimethoxybenzene-d4

This guide provides immediate safety, operational, and disposal protocols for researchers, scientists, and drug development professionals handling 1,3-Dimethoxybenzene-d4. The following procedures are critical for ensuring laboratory safety and proper management of this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

1,3-Dimethoxybenzene is classified as a substance that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is also suspected of causing genetic defects.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical splash-resistant safety glasses or goggles with side protection. A face shield may be worn for additional protection.[1][2]	To prevent eye contact which can cause serious irritation.[1]
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene). Glove selection should be based on the specific laboratory conditions and duration of use.[1]	To prevent skin contact which can cause irritation.[1]
Body Protection	Laboratory coat or other protective clothing to prevent skin exposure.[1][2]	To minimize the risk of accidental skin contact.
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood.[1][2] If ventilation is insufficient, a NIOSH-approved respirator is necessary.	To avoid inhalation of vapors, which may cause respiratory tract irritation.[1][2]

Operational Plan for Safe Handling

A systematic approach to handling 1,3-Dimethoxybenzene-d4 is essential to minimize exposure and ensure a safe laboratory environment.

Experimental Workflow for Handling 1,3-Dimethoxybenzene-d4

Caption: Workflow for the safe handling of 1,3-Dimethoxybenzene-d4.

Step-by-Step Handling Protocol:

• Preparation:

  • Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

  • Ensure that an eyewash station and safety shower are readily accessible.[1]

  • Don all required PPE as detailed in Table 1.

• Handling:

  • Avoid direct contact with the skin, eyes, and clothing.[1]

  • Prevent the inhalation of fumes or vapors.[1][2]

  • Keep the container tightly closed when not in use.[1]

  • Keep away from heat, sparks, and open flames as the substance is combustible.[2][3]

• In Case of a Spill:

  • Evacuate the immediate area.

  • Remove all sources of ignition.[2]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[2]

  • Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[2]

Disposal Plan

Proper disposal of 1,3-Dimethoxybenzene-d4 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]